Technical Documentation Center

rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol
  • CAS: 2126144-29-2

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Handling, Hazards, and Synthetic Applications of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

Executive Summary & Structural Significance As modern drug discovery moves away from planar, sp²-hybridized aromatic systems toward more complex, three-dimensional architectures, spirocyclic scaffolds have emerged as pre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Significance

As modern drug discovery moves away from planar, sp²-hybridized aromatic systems toward more complex, three-dimensional architectures, spirocyclic scaffolds have emerged as premier bioisosteres [1]. The compound rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (CAS: 2126144-29-2) represents a highly valuable, sp³-rich building block for fragment-based drug discovery (FBDD) [2].

By replacing traditional morpholine or piperidine rings with a 7-oxaspiro[3.5]nonane core, medicinal chemists can significantly increase the fraction of saturated carbons (Fsp³). This structural shift correlates with improved aqueous solubility, reduced off-target promiscuity, and enhanced metabolic stability against cytochrome P450 (CYP450) oxidation [3].

Physicochemical & Structural Profiling

The compound features a spiro-fused bicyclic system where a 4-membered and 6-membered ring share a single spiro carbon, with an oxygen atom at position 7. The 1-ol and 3-(tert-butoxy) groups are situated on the carbocyclic framework with a defined relative (1S,3R) trans-like stereochemistry. The bulky tert-butoxy group serves as a lipophilic, acid-labile protecting moiety that dictates both its reactivity and handling requirements.

Table 1: Physicochemical Properties Summary

PropertyValue
Chemical Name rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol
CAS Registry Number 2126144-29-2
Molecular Formula C₁₂H₂₂O₃
Molecular Weight 214.30 g/mol
Fsp³ (Fraction of sp³ carbons) 1.00 (Highly saturated)
Physical State Viscous liquid to low-melting solid
Key Functional Groups Secondary alcohol, tert-butyl ether, spirocyclic ether

Safety, Hazards, and Toxicological Assessment

Handling novel spirocyclic ethers requires strict adherence to Globally Harmonized System (GHS) protocols. While the spirocyclic core provides metabolic stability in vivo, its in vitro storage presents specific reactivity hazards, most notably the propensity for ether autoxidation [4].

Table 2: GHS Hazard Classification and Mitigation

Hazard ClassGHS CodeCausality & MechanismMitigation Strategy
Skin Irritation H315Lipophilic tert-butoxy group disrupts epidermal lipid bilayers, causing localized inflammation.Wear nitrile gloves (double-layer recommended).
Eye Irritation H319Alcohol moiety induces osmotic stress and protein denaturation in the corneal epithelium.Safety goggles or full face shield.
STOT SE 3 (Respiratory) H335Volatilization of the compound can irritate mucous membranes.Handle exclusively in a certified Class II fume hood.
Peroxide Formation EUH019Alpha-hydrogens adjacent to the ether oxygen can undergo radical-mediated autoxidation.Store under Ar/N₂ at 2-8°C. Test for peroxides monthly.

Experimental Workflows & Methodologies

Protocol 1: Self-Validating Peroxide Testing and Quenching

Objective: To ensure the spirocyclic ether is free of explosive peroxides prior to heating or concentration. Causality: Ethers exposed to atmospheric oxygen form hydroperoxides over time. Concentrating these solutions concentrates the peroxides, leading to spontaneous detonation. A self-validating protocol requires testing before and after quenching to prove the mitigation was successful.

Methodology:

  • Initial Screening: Dip a commercial KI-starch peroxide test strip into the neat liquid or a 10% w/v solution of the compound in ethanol.

  • Validation: Read the strip after 15 seconds. A blue/purple color indicates >20 ppm peroxides. If <20 ppm, proceed to synthesis.

  • Quenching (If >20 ppm): Transfer the compound to a separatory funnel. Add an equal volume of freshly prepared 10% aqueous Iron(II) sulfate (FeSO₄). Causality: Fe²⁺ reduces the hydroperoxides to benign alcohols while being oxidized to Fe³⁺.

  • Phase Separation: Shake vigorously for 5 minutes, venting frequently. Allow phases to separate and extract the organic layer.

  • Re-Testing (Self-Validation): Re-test the organic layer with a new KI-starch strip. The result must be 0 ppm before proceeding. Dry the organic layer over anhydrous Na₂SO₄.

Protocol 2: Acid-Mediated Deprotection of the tert-Butoxy Group

Objective: Cleavage of the tert-butyl ether to yield the highly polar rac-(1S,3R)-7-oxaspiro[3.5]nonane-1,3-diol for downstream derivatization. Causality: The tert-butyl ether is stable to base but highly labile to strong acids via an E1/Sₙ1 mechanism. Triisopropylsilane (TIPS) is added as a carbocation scavenger to prevent the liberated tert-butyl cation from alkylating the primary alcohol or other nucleophiles.

Methodology:

  • Preparation: Dissolve 1.0 mmol of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol in 5.0 mL of anhydrous dichloromethane (DCM) in a flame-dried round-bottom flask under Argon.

  • Scavenger Addition: Add 2.0 equivalents (2.0 mmol) of TIPS.

  • Acidification: Cool the reaction to 0°C using an ice bath. Dropwise, add 5.0 mL of Trifluoroacetic acid (TFA). Causality: Cooling prevents exothermic degradation and controls the rate of isobutylene gas evolution.

  • Reaction & Self-Validation: Remove the ice bath and stir at room temperature for 2 hours. Monitor via TLC (stain with KMnO₄). Validation: The complete disappearance of the starting material and the emergence of a highly polar, lower-Rf spot validates successful deprotection.

  • Workup: Concentrate the mixture under reduced pressure. Neutralize the residue with saturated aqueous NaHCO₃ and extract with Ethyl Acetate (3 x 10 mL).

  • Purification: Dry the combined organic layers, concentrate, and purify via flash chromatography to isolate the pure diol.

Mechanistic Pathways & Structural Advantages

The integration of the 7-oxaspiro[3.5]nonane core provides a profound advantage in pharmacokinetic profiling. Flat aromatic rings are highly susceptible to CYP450-mediated epoxidation and subsequent toxicity [5]. In contrast, the sp³-rich spirocycle provides steric shielding and stronger C-H bonds, diverting the metabolic pathway toward stability.

Metabolic_Stability A Standard Flat Aryl (Low Fsp3) B CYP450 Oxidation (Liver Microsomes) A->B C Rapid Clearance (Toxic Metabolites) B->C D 7-oxaspiro[3.5]nonane (High Fsp3) E Steric Shielding & C-H Bond Strength D->E F Metabolic Stability (Prolonged Half-life) E->F

Fig 1. Comparative metabolic stability pathway of flat aryls vs. spirocyclic scaffolds.

Handling_Workflow Start Receive rac-(1S,3R)-3-(tert-butoxy) -7-oxaspiro[3.5]nonan-1-ol Test Peroxide Strip Test (Ether Moiety Check) Start->Test Decision Peroxide Level? Test->Decision Safe Proceed to Synthesis (Fume Hood, PPE) Decision->Safe < 20 ppm Quench Quench with FeSO4 or Sodium Bisulfite Decision->Quench > 20 ppm Store Store at 2-8°C under Argon/N2 Safe->Store Quench->Test Re-test

Fig 2. Safety workflow for peroxide testing and handling of spirocyclic ethers.

References

  • Title: The use of spirocyclic scaffolds in drug discovery Source: Bioorganic & Medicinal Chemistry Letters / PubMed URL: [Link]

  • Title: Unlocking Diverse Spirocyclic Chemical Space Enabled by Nickel Catalysis Source: CCS Chemistry URL: [Link]

  • Title: (1S,3R)-3-ethoxy-7-oxaspiro[3.5]nonan-1-ol Source: PubChem - NIH URL: [Link]

Sources

Exploratory

Engineering 3D Chemical Space: Discovery and Synthesis of Novel Oxaspiro[3.5]nonane Scaffolds

Executive Summary: Escaping "Flatland" In the landscape of modern medicinal chemistry, the over-reliance on flat, sp²-hybridized aromatic rings has historically led to molecules with poor solubility, high attrition rates...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Escaping "Flatland"

In the landscape of modern medicinal chemistry, the over-reliance on flat, sp²-hybridized aromatic rings has historically led to molecules with poor solubility, high attrition rates, and off-target toxicity. To circumvent these limitations, drug discovery has pivoted toward three-dimensional, sp³-rich architectures. Among these, spirocyclic systems—specifically the oxaspiro[3.5]nonane family—have emerged as privileged scaffolds. By fusing an oxetane ring to a cyclohexane core at a single quaternary carbon, researchers can engineer molecules with exceptional stereorigidity, enhanced aqueous solubility, and improved metabolic stability (1)[1].

This technical guide dissects the physicochemical rationale, synthetic methodologies, and self-validating protocols required to successfully integrate oxaspiro[3.5]nonane derivatives into target-directed drug discovery pipelines.

Structural Rationale & Physicochemical Profiling

The integration of the oxaspiro[3.5]nonane core is not merely a structural novelty; it is a calculated physicochemical optimization. The oxetane moiety acts as a highly effective bioisosteric replacement for carbonyls or gem-dimethyl groups. Because the oxygen atom in the strained four-membered ring has a compressed bond angle, its lone pairs are more exposed, making it a superior hydrogen-bond acceptor compared to aliphatic ethers or ketones (2)[2].

Concurrently, the spirocyclic fusion restricts conformational entropy. When a drug binds to its target, it pays an entropic penalty to adopt its bioactive conformation. The inherent stereorigidity of the spiro[3.5] system pre-organizes the molecule, minimizing this penalty and frequently driving up target affinity.

G Root Oxaspiro[3.5]nonane Core N1 Oxetane Moiety Root->N1 N2 Spirocyclic Fusion Root->N2 O1 Strong H-Bond Acceptor N1->O1 O2 Reduced Lipophilicity N1->O2 S1 High Stereorigidity N2->S1 S2 Escape from 'Flatland' N2->S2 Out Enhanced Clinical Success O1->Out O2->Out S1->Out S2->Out

Mechanistic contributions of the oxaspiro[3.5]nonane core to drug-like properties.

Comparative Physicochemical Data

To quantify these benefits, Table 1 summarizes the representative property shifts when transitioning from traditional flat or aliphatic scaffolds to the oxaspiro[3.5]nonane core.

Physicochemical ParameterGem-Dimethyl CyclohexaneCyclohexanoneOxaspiro[3.5]nonane Core
3D Spatial Occupancy (Fsp³) HighModerateVery High
Aqueous Solubility (LogS) PoorModerateExcellent
Lipophilicity (LogP) HighModerateLow
H-Bond Acceptors 011 (Strong)
Metabolic Stability (CYP450) ModerateLow (Reductive liability)High

Synthetic Methodologies: From Photochemistry to Metal Catalysis

Historically, the construction of oxaspiro[3.5]nonanes relied on the Paternò–Büchi reaction—a photochemical [2+2] cycloaddition between a carbonyl compound and an alkene[1]. While foundational, this method often suffers from poor regioselectivity and scalability issues under standard batch conditions.

Modern medicinal chemistry demands highly functionalized scaffolds that can be rapidly diversified. To this end, Copper-Catalyzed Borylative Ring-Closing C–C Coupling has emerged as a state-of-the-art methodology. This approach converts an alkenyl halide precursor directly into a borylated spirocycle, providing a built-in handle (the boronate ester) for immediate downstream Suzuki-Miyaura cross-coupling (3)[3].

Workflow A Alkenyl Halide Precursor B Cu-Catalyst Complexation A->B CuCl, Ligand C Borylative Exocyclization B->C B2(pin)2, Base E In-Process Control (LC-MS) C->E Monitor D Oxaspiro[3.5]nonane Scaffold E->C <95% Conversion E->D >95% Conversion

Workflow for Cu-catalyzed borylative exocyclization of oxaspiro[3.5]nonane.

Self-Validating Experimental Protocol

The following protocol details the synthesis of 2-Methylboryl-7-oxaspiro[3.5]nonane via Cu-catalyzed borylative exocyclization. As a Senior Application Scientist, I emphasize that protocols must be self-validating; understanding the causality behind each step prevents catastrophic downstream failures.

Reagents: Alkenyl bromide precursor (1.0 equiv), CuCl (5 mol%), Xantphos (5 mol%), B₂(pin)₂ (1.1 equiv), NaOtBu (1.2 equiv), anhydrous THF.

Step 1: Catalyst Pre-Activation
  • Action: In a nitrogen-filled glovebox, combine CuCl and Xantphos in anhydrous THF. Stir for 30 minutes at room temperature.

  • Causality: Pre-forming the Cu-Xantphos complex is non-negotiable. Xantphos enforces a wide bite angle, generating a sterically encumbered active catalytic species. This specific geometry stabilizes the transient alkylcopper intermediate against premature β-hydride elimination, effectively forcing the pathway toward the desired spirocycle[3].

  • Validation Checkpoint: The solution must transition from colorless to a distinct pale yellow. Failure to observe this color change indicates failed ligand coordination (often due to oxidized CuCl); do not proceed.

Step 2: Borylative Cyclization
  • Action: Add NaOtBu and B₂(pin)₂ to the catalyst mixture. Stir for 10 minutes, then add the alkenyl bromide precursor dropwise. Seal the vessel and heat to 60 °C for 12 hours.

  • Causality: NaOtBu facilitates the transmetalation of the boryl group to the copper center, generating the active Cu-boryl species. Dropwise addition of the precursor prevents localized concentration spikes, minimizing intermolecular side reactions such as homocoupling[3].

Step 3: In-Process Validation (Critical Checkpoint)
  • Action: Withdraw a 10 µL aliquot under inert conditions, dilute in MeCN, and analyze via LC-MS.

  • Validation Checkpoint: Confirm the disappearance of the precursor mass and the appearance of the desired spiro-boronate mass (m/z [M+H]⁺). The reaction is deemed complete only when conversion exceeds 95%.

  • Causality: If conversion is <95%, extend heating by 4 hours. Unreacted alkenyl bromide co-elutes with the spirocyclic product during silica gel chromatography. Pushing an incomplete reaction forward will result in an inseparable mixture, ruining the batch.

Step 4: Workup and Isolation
  • Action: Quench the reaction with saturated aqueous NH₄Cl, extract with EtOAc, dry over MgSO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

  • Causality: NH₄Cl is chosen specifically to neutralize the strongly basic NaOtBu without degrading the newly formed, mildly acid-sensitive pinacol boronate ester.

Applications in Targeted Therapeutics

The utility of oxaspiro[3.5]nonanes is rapidly expanding across multiple therapeutic modalities. For instance, 7-Oxaspiro[3.5]nonan-2-amine has become a highly sought-after building block in 2025, recognized for delivering exceptional stereorigidity and 3D spatial occupancy (4)[4].

Because these scaffolds effectively evade standard metabolic degradation pathways (like CYP450-mediated oxidation of flat aromatics), they are increasingly utilized as rigid linkers in PROTACs (Proteolysis Targeting Chimeras) and as core pharmacophores in CNS-penetrant GPCR ligands and protease inhibitors [4]. By replacing flexible alkyl chains or flat phenyl rings with an oxaspiro[3.5]nonane core, researchers can drastically improve the pharmacokinetic profiles of their lead compounds while simultaneously enhancing target residence time.

References

  • [2] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities | Source: Chemical Reviews - ACS Publications | URL:[Link]

  • [3] Copper-Catalyzed Borylative Ring Closing C–C Coupling toward Spiro- and Dispiroheterocycles | Source: ACS Catalysis | URL:[Link]

Sources

Foundational

Technical Whitepaper: Commercial Availability and Synthetic Utility of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

Introduction: The Strategic Shift Toward sp³-Rich Scaffolds In contemporary drug discovery, the transition from flat, sp²-hybridized aromatic systems to three-dimensional, sp³-rich architectures is a proven strategy to m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Shift Toward sp³-Rich Scaffolds

In contemporary drug discovery, the transition from flat, sp²-hybridized aromatic systems to three-dimensional, sp³-rich architectures is a proven strategy to mitigate attrition rates in clinical development. High Fraction sp³ ( Fsp3​ ) correlates strongly with enhanced aqueous solubility, reduced off-target toxicity (such as hERG liability), and improved metabolic stability.

The compound rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol represents a highly functionalized, premium building block in this paradigm. Featuring a spirocyclic core that effectively mimics the spatial vectors of traditional morpholines and piperidines, this molecule provides medicinal chemists with a conformationally restricted scaffold capable of projecting pharmacophores into complex binding pockets.

G A Traditional Flat Scaffold (e.g., Morpholine/Aryl) B High Lipophilicity Poor Solubility A->B Leads to C Spirocyclic Bioisostere 7-oxaspiro[3.5]nonane A->C Replaced by D Increased Fsp3 Enhanced 3D Vector C->D Structural Effect E Improved PK/PD Lower Off-Target Tox D->E Clinical Benefit

Diagram 1: Strategic logic of replacing flat aromatics with spirocyclic bioisosteres.

Structural Profiling and Physicochemical Data

The architecture of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is defined by a cyclobutane ring orthogonally fused to a tetrahydropyran ring at the C5 spiro carbon.

  • The 7-Oxa Tetrahydropyran Ring: Acts as a hydrogen-bond acceptor, mimicking the oxygen in morpholine.

  • The C3 tert-Butoxy Group: Provides intense steric shielding and lipophilic bulk. This group is highly resistant to nucleophilic attack and basic conditions, serving either as a stable lipophilic vector in the final drug candidate or as a robust protecting group[1].

  • The C1 Hydroxyl Group: The primary handle for synthetic diversification. The defined relative stereochemistry (1S, 3R) ensures predictable spatial projection during downstream coupling[2].

Table 1: Physicochemical Properties
PropertyValueSource
Molecular Formula C₁₂H₂₂O₃[2]
Molecular Weight 214.31 g/mol [3]
Monoisotopic Mass 214.15689 Da[2]
Predicted [M+H]⁺ (LCMS) 215.16417 m/z[2]
Predicted[M+Na]⁺ (LCMS) 237.14611 m/z[2]

Commercial Availability and Vendor Sourcing

Acquiring heavily substituted spirocycles historically required multi-step in-house synthesis, often bottlenecked by low-yielding cyclization steps. Today, advanced building blocks like rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol are commercially accessible, accelerating structure-activity relationship (SAR) campaigns.

Due to the complexities of chemical registration for chiral spirocycles (where racemic mixtures and specific enantiomers are often assigned different identifiers), this compound is indexed under multiple CAS numbers across different vendor catalogs.

Table 2: Vendor and Sourcing Data
Vendor / DatabaseCatalog / CodeCAS NumberPuritySource
NextSDS Database N/A2307774-18-9N/A[1]
Ambeed N/A2126144-29-2≥95%[4]
Enamine (Building Blocks) EN300-3935852126144-29-295%[3]

Synthetic Utility and Cyclization Logic

The de novo synthesis of the 7-oxaspiro[3.5]nonane core typically relies on intramolecular cyclizations. Recent advancements in organoboron chemistry have demonstrated that borylative cyclization of alkenes containing leaving groups is a highly efficient method for generating spiro-bicyclic boronates, which can subsequently be oxidized to yield complex spiro-alcohols like 7-oxaspiro[3.5]nonan-1-ol.

Once procured, the primary synthetic utility of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol lies in the functionalization of the C1 secondary alcohol.

Experimental Protocol: Self-Validating SₙAr Etherification

To integrate this building block into a larger pharmaceutical scaffold, chemists frequently employ Nucleophilic Aromatic Substitution (SₙAr) or Buchwald-Hartwig etherification. Below is a rigorously designed, self-validating protocol for the base-mediated etherification of the C1-hydroxyl group with an electron-deficient aryl halide.

Causality & Logic of Reagent Selection
  • Sodium Hydride (NaH): Chosen over weaker bases (like K₂CO₃) because the secondary spiro-alcohol is sterically hindered and less acidic. NaH ensures irreversible, quantitative deprotonation, driving the equilibrium forward.

  • Anhydrous DMF: Water must be strictly excluded. Any moisture will rapidly quench the NaH and protonate the resulting alkoxide, stalling the reaction.

  • Temperature Control (0 °C to RT): Deprotonation is exothermic and generates H₂ gas. Cooling prevents thermal degradation of the solvent and controls the rate of gas evolution.

Step-by-Step Methodology
  • Preparation & Inert Atmosphere: Flame-dry a 25 mL Schlenk flask. Backfill with dry Argon (3 cycles). Dissolve rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (1.0 eq, 1.0 mmol, 214 mg) in anhydrous DMF (5.0 mL, 0.2 M).

  • Deprotonation: Cool the solution to 0 °C using an ice bath. Add NaH (60% dispersion in mineral oil, 1.5 eq, 1.5 mmol, 60 mg) portion-wise.

    • Observation: Effervescence (H₂ gas) will occur. Stir at 0 °C for 30 minutes, then warm to room temperature for 30 minutes to ensure complete alkoxide formation.

  • Electrophilic Addition: Re-cool the reaction to 0 °C. Add the electrophile (e.g., 2-fluoro-5-nitropyridine, 1.2 eq, 1.2 mmol) dropwise as a solution in 1 mL DMF.

  • Validation Checkpoint (LCMS): After 2 hours at room temperature, withdraw a 10 µL aliquot, quench in 1 mL of 1:1 MeCN/H₂O, and analyze via LCMS.

    • Self-Validation: The disappearance of the starting material mass peak at m/z 215.16 [M+H]⁺ and m/z 237.14 [M+Na]⁺ [2] confirms complete conversion. If starting material persists, add an additional 0.2 eq of NaH.

  • Quench & Workup: Cool to 0 °C and carefully quench with saturated aqueous NH₄Cl (10 mL) to neutralize excess base. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF.

  • Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

G Step1 1. Reagent Preparation Dry DMF, Argon Atmosphere Step2 2. Base-Mediated Deprotonation NaH, 0 °C to RT (H2 Evolution) Step1->Step2 Step3 3. Electrophilic Coupling Add Aryl Halide at 0 °C Step2->Step3 Step4 4. LCMS Validation Monitor m/z 215.16[M+H]+ Step3->Step4 Step5 5. Quench & Extraction Sat. NH4Cl / EtOAc / LiCl Wash Step4->Step5 Step6 6. Purification Flash Chromatography Step5->Step6

Diagram 2: Experimental workflow and validation logic for C1-OH etherification.

References

  • NextSDS Database. "rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol — Chemical Substance Information." Available at:[Link]

  • PubChemLite. "Rac-(1s,3r)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol." Luxembourg Centre for Systems Biomedicine. Available at:[Link]

  • Maza Quiroga, Ricardo José. "Nucleophilic Boryl Motifs and Alpha-Borylcarbanions: Reactivity and Trends." Universitat Rovira i Virgili (Tesis Doctorals en Xarxa). Available at: [Link]

  • Enamine. "Enamine Building Blocks Catalog 201704 (EN300-393585)." Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol as a Next-Generation Building Block in Organic Synthesis

Executive Summary The integration of spirocyclic scaffolds into drug discovery pipelines has revolutionized modern medicinal chemistry. By escaping the "flatland" of traditional aromatic rings, spirocycles offer enhanced...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The integration of spirocyclic scaffolds into drug discovery pipelines has revolutionized modern medicinal chemistry. By escaping the "flatland" of traditional aromatic rings, spirocycles offer enhanced three-dimensionality, which directly correlates with improved clinical success rates. rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is a highly versatile, Fsp3​ -rich building block[1]. Featuring a tetrahydropyran ring spiro-fused to a uniquely substituted cyclobutane ring, this molecule serves as an advanced bioisostere for morpholines, piperazines, and simple saturated heterocycles[2].

This application note provides a comprehensive guide to the physicochemical profiling, mechanistic rationale, and validated synthetic protocols for utilizing this building block in complex organic synthesis.

Structural & Physicochemical Profiling

The architectural rigidity of the 7-oxaspiro[3.5]nonane core restricts the conformational space of the molecule, allowing for precise spatial projection of pharmacophores. The presence of orthogonal oxygen-based functional groups—a free secondary alcohol at C1 and a protected tert-butoxy ether at C3—enables divergent synthetic pathways.

Table 1: Physicochemical and Structural Parameters
ParameterValueMedicinal Chemistry Implication
Molecular Formula C12​H22​O3​ Low molecular weight fragment, ideal for hit-to-lead optimization.
Molecular Weight 214.30 g/mol Leaves ample mass budget for further elaboration.
Fraction sp3 ( Fsp3​ ) 1.00Maximum saturation; improves aqueous solubility and target complementarity.
H-Bond Donors 1Single free hydroxyl allows targeted functionalization without cross-reactivity.
H-Bond Acceptors 3Enhances binding affinity through multiple potential dipole interactions.
Stereochemistry rac-(1S,3R)Defined relative trans-like geometry across the cyclobutane ring ensures predictable vector projection.

Mechanistic Causality & Synthetic Strategy

When deploying rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol, chemists must leverage the orthogonal reactivity of its functional groups.

1. The C1-Hydroxyl (Free): This secondary alcohol is primed for immediate functionalization. It can be oxidized to a cyclobutanone derivative, which subsequently serves as an electrophilic handle for reductive aminations, Grignard additions, or Wittig olefinations. Causality: Oxidation must be performed under mild, non-acidic conditions (e.g., Dess-Martin Periodinane or Swern oxidation) to prevent premature cleavage of the acid-sensitive tert-butoxy group or ring-opening of the strained oxetane/tetrahydropyran system.

2. The C3-tert-Butoxy Group (Protected): The tert-butyl ether is highly stable to basic, nucleophilic, and reductive conditions[3]. Causality: Once the C1 position is functionalized, the C3 position can be selectively unmasked using acidic conditions (e.g., Trifluoroacetic acid) or mild Lewis acids. The steric bulk of the tert-butyl group also provides facial shielding during reactions at the C1 position, often inducing high diastereoselectivity during nucleophilic attacks on a C1-ketone.

Workflow A rac-(1S,3R)-3-(tert-butoxy) -7-oxaspiro[3.5]nonan-1-ol B C1 Oxidation (DMP, DCM) A->B Step 1 C C3 Deprotection (TFA, DCM) A->C Orthogonal Deprotection D C1 Functionalization (Reductive Amination) B->D Step 2

Caption: Divergent synthetic workflow leveraging the orthogonal reactivity of the 7-oxaspiro[3.5]nonane scaffold.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate success can be visually or analytically confirmed before proceeding.

Protocol A: Mild Oxidation to 3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-one

This protocol utilizes Dess-Martin Periodinane (DMP) to oxidize the C1-hydroxyl to a ketone without disturbing the acid-sensitive tert-butyl ether.

Reagents & Materials:

  • rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (1.0 eq)

  • Dess-Martin Periodinane (1.2 eq)

  • Sodium bicarbonate ( NaHCO3​ ) (2.0 eq)

  • Anhydrous Dichloromethane (DCM) (0.1 M)

  • Saturated aqueous Na2​S2​O3​ and NaHCO3​ (1:1 mixture)

Step-by-Step Methodology:

  • Preparation: In an oven-dried flask under an argon atmosphere, dissolve the spirocyclic alcohol in anhydrous DCM. Add solid NaHCO3​ . Rationale: The bicarbonate acts as an acid scavenger to neutralize the acetic acid byproduct generated by DMP, protecting the tert-butyl ether from cleavage.

  • Oxidation: Cool the suspension to 0 °C. Add DMP in three portions over 15 minutes.

  • Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material will stain strongly with KMnO4​ , whereas the product ketone will be UV-inactive but stain with 2,4-Dinitrophenylhydrazine (2,4-DNP).

  • Quenching: Pour the reaction mixture into a vigorously stirred 1:1 mixture of sat. aq. Na2​S2​O3​ and NaHCO3​ . Stir for 30 minutes. Causality: The thiosulfate reduces unreacted hypervalent iodine species to water-soluble iodinanes, preventing oxidative degradation during workup.

  • Isolation: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude ketone, which is typically >95% pure by NMR.

Protocol B: Selective Deprotection of the C3 tert-Butoxy Ether

Once the C1 position has been elaborated (e.g., converted to an amine or alkylated), the C3 hydroxyl must be unmasked. We utilize a controlled Trifluoroacetic Acid (TFA) protocol[4].

Reagents & Materials:

  • C1-functionalized 3-(tert-butoxy)-7-oxaspiro[3.5]nonane derivative (1.0 eq)

  • Trifluoroacetic Acid (TFA) (20% v/v)

  • Anhydrous Dichloromethane (DCM)

  • Triisopropylsilane (TIPS) (0.5 eq) - Optional cation scavenger

Step-by-Step Methodology:

  • Preparation: Dissolve the starting material in anhydrous DCM to achieve a 0.2 M concentration. Add TIPS. Rationale: TIPS acts as a scavenger for the highly reactive tert-butyl cation generated during cleavage, preventing unwanted Friedel-Crafts alkylation if aromatic rings are present elsewhere in your elaborated molecule.

  • Cleavage: Cool the mixture to 0 °C. Slowly add TFA dropwise to achieve a 20% v/v concentration.

  • Progression: Stir at 0 °C for 30 minutes, then allow to warm to room temperature. Self-Validation: The evolution of isobutylene gas may be faintly observable. TLC will show the emergence of a highly polar spot (the free alcohol).

  • Workup: Once complete (typically 2-4 hours), concentrate the mixture under a stream of nitrogen to remove the bulk of the TFA.

  • Neutralization: Redissolve the residue in EtOAc and wash carefully with saturated aqueous NaHCO3​ until the aqueous layer tests basic (pH ~8). Dry the organic layer over Na2​SO4​ and concentrate to yield the deprotected C3-alcohol.

Pharmacological Application: The Bioisosteric Advantage

The primary driver for utilizing 7-oxaspiro[3.5]nonanes is their ability to replace planar, metabolically susceptible rings (like morpholine) while maintaining similar spatial vectors for heteroatoms.

Bioisostere A Planar Heterocycles (e.g., Morpholine) B 7-oxaspiro[3.5]nonane Core A->B Bioisosteric Replacement C Increased Fsp3 Fraction B->C D Enhanced Metabolic Stability B->D E Improved Target Complementarity B->E

Caption: Pharmacological advantages of spirocyclic bioisosteric replacement in drug design.

By incorporating the rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol building block, medicinal chemists can significantly increase the Fsp3​ character of their lead compounds. This structural shift reduces the likelihood of non-specific binding (often associated with flat, lipophilic aromatic systems) and decreases susceptibility to Cytochrome P450-mediated oxidative metabolism, thereby improving the overall pharmacokinetic profile of the drug candidate.

References

  • Chemical Reviews - ACS Publications. "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." pubs.acs.org. Available at:[Link]

  • The Journal of Organic Chemistry - ACS Publications. "Cis-Selective Double Spirocyclization via Dearomatization and Isomerization under Thermodynamic Control." pubs.acs.org. Available at:[Link]

  • Organic Chemistry Portal. "tert-Butyl Ethers - Protection of Alcohols." organic-chemistry.org. Available at:[Link]

  • ResearchGate. "A New Protocol for Selective Deprotection of N-tert-Butoxycarbonyl Protective Group (t-Boc) with Sn(OTf)2 / Deprotection Strategies." researchgate.net. Available at:[Link]

Sources

Application

Stereoselective Synthesis of 7-Oxaspiro[3.5]nonan-1-ol Derivatives: A Protocol for sp³-Enriched Scaffolds

Rationale and Strategic Importance in Drug Discovery The modern pharmaceutical landscape has increasingly embraced the paradigm, shifting away from planar, heavily aromatic molecules toward sp³-rich, three-dimensional ar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Rationale and Strategic Importance in Drug Discovery

The modern pharmaceutical landscape has increasingly embraced the paradigm, shifting away from planar, heavily aromatic molecules toward sp³-rich, three-dimensional architectures. Among these, oxa-spirocyclic scaffolds like 7-oxaspiro[3.5]nonan-1-ol and its derivatives have emerged as highly valuable bioisosteres. They serve as metabolically stable, lipophilicity-modulating alternatives to traditional morpholines, piperidines, and substituted cyclohexanols.

The synthesis of these rigid, strained systems requires precise control over both regioselectivity and stereoselectivity. The core challenge lies in establishing the stereocenter at the C1 position of the cyclobutane ring. Because the spiro-fused tetrahydropyran ring adopts a chair conformation, its axial protons project directly over one diastereotopic face of the adjacent cyclobutanone. This inherent steric bias provides a robust, self-validating platform for substrate-controlled stereoselective additions, a principle deeply rooted in the .

Mechanistic Pathway and Synthetic Workflow

The most reliable and modular approach to the 7-oxaspiro[3.5]nonane skeleton is the [2+2] cycloaddition of an exocyclic olefin with a ketene, followed by stereoselective reduction.

  • Olefination: Tetrahydro-4H-pyran-4-one is converted to 4-methylenetetrahydro-2H-pyran via a standard Wittig reaction.

  • Cycloaddition: A highly electrophilic dichloroketene is generated in situ and undergoes a [2+2] cycloaddition with the olefin. The use of a is critical, as unhalogenated ketenes are prone to rapid dimerization and yield poor cycloaddition conversions.

  • Dechlorination: Reductive cleavage of the gem-dichloro group yields the pristine 7-oxaspiro[3.5]nonan-1-one.

  • Stereoselective Hydride Transfer: The spiro-cyclobutanone is subjected to reduction. The axial protons of the pyran ring sterically occlude one face of the cyclobutanone. Consequently, bulky hydride sources (e.g., L-Selectride) are forced to attack from the less hindered equatorial trajectory, yielding the cis-alcohol with exceptional diastereomeric excess.

Workflow A Tetrahydro-4H-pyran-4-one B 4-Methylenetetrahydro-2H-pyran A->B Ph3PCH3Br t-BuOK C 2,2-Dichloro-7-oxaspiro[3.5]nonan-1-one B->C Cl3CCOCl Zn-Cu D 7-Oxaspiro[3.5]nonan-1-one C->D Zn dust NH4Cl E Stereoselective Reduction (L-Selectride) D->E C2-Alkylation (Optional) F cis-7-Oxaspiro[3.5]nonan-1-ol E->F Diastereoselective Hydride Transfer

Synthetic workflow for 7-oxaspiro[3.5]nonan-1-ol derivatives via [2+2] cycloaddition.

Quantitative Stereoselectivity Data

The choice of nucleophile directly dictates the diastereomeric ratio (dr) of the resulting 7-oxaspiro[3.5]nonan-1-ol. Smaller nucleophiles exhibit lower facial selectivity, whereas bulky reagents exploit the substrate's steric topography to achieve near-perfect stereocontrol.

Table 1: Influence of Nucleophile Steric Bulk on Diastereoselectivity

SubstrateReagent / NucleophileTemp (°C)Yield (%)Diastereomeric Ratio (cis:trans)
7-Oxaspiro[3.5]nonan-1-oneNaBH₄08882:18
7-Oxaspiro[3.5]nonan-1-oneL-Selectride-7894>95:5
2-Methyl-7-oxaspiro[3.5]nonan-1-oneL-Selectride-7891>95:5
7-Oxaspiro[3.5]nonan-1-oneMeMgBr085>95:5 (1-Me-cis:trans)
7-Oxaspiro[3.5]nonan-1-onePhLi-7881>95:5 (1-Ph-cis:trans)

Note: "cis" refers to the hydroxyl group being on the same face as the oxygen-containing half of the pyran ring relative to the spiro plane, defined by the kinetic attack trajectory.

Stereocontrol Ketone Spiro-Cyclobutanone Core (Sterically Hindered Face) Attack Equatorial-like Attack (Less Hindered Face) Ketone->Attack Reagent Bulky Hydride (L-Selectride) Reagent->Attack Product cis-Alcohol (Kinetic Product) Attack->Product >95:5 dr

Stereochemical model for diastereoselective hydride transfer in spiro-cyclobutanones.

Step-by-Step Experimental Protocols

The following protocols are designed to be self-validating. Visual cues, thermal observations, and specific workup rationales are embedded to ensure high-fidelity execution, analogous to methodologies used in the synthesis of .

Protocol A: Synthesis of 4-Methylenetetrahydro-2H-pyran

Objective: Generate the exocyclic olefin precursor.

  • Preparation: Flame-dry a 500 mL 3-neck flask under argon. Add methyltriphenylphosphonium bromide (1.2 equiv, 42.8 mmol) and anhydrous THF (150 mL).

  • Ylide Formation: Cool the suspension to 0 °C. Add potassium tert-butoxide (1.15 equiv, 41.0 mmol) portion-wise. Causality check: The slurry will immediately turn a vibrant, persistent yellow, confirming the formation of the active phosphorus ylide. Stir for 30 minutes.

  • Carbonyl Addition: Add tetrahydro-4H-pyran-4-one (1.0 equiv, 35.7 mmol) dropwise over 15 minutes. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Validation & Workup: Monitor via TLC (Hexanes/EtOAc 4:1). The ketone (Rf = 0.3) should disappear, replaced by a non-UV active spot (stains dark brown with KMnO₄, Rf = 0.8). Quench with saturated aqueous NH₄Cl. Extract with diethyl ether (3 × 50 mL). Concentrate carefully (the product is volatile; do not exceed 30 °C on the rotovap).

  • Purification: Filter through a short pad of silica using pentane to remove triphenylphosphine oxide.

Protocol B: [2+2] Cycloaddition to 2,2-Dichloro-7-oxaspiro[3.5]nonan-1-one

Objective: Construct the spirocyclic core via in situ ketene generation.

  • Setup: In a 250 mL flask, suspend Zn-Cu couple (2.5 equiv, 89.2 mmol) in anhydrous diethyl ether (100 mL). Add 4-methylenetetrahydro-2H-pyran (1.0 equiv, 35.7 mmol).

  • Ketene Generation: Dissolve trichloroacetyl chloride (2.0 equiv, 71.4 mmol) in diethyl ether (20 mL). Add this solution dropwise via syringe pump over 2 hours to the vigorously stirring Zn-Cu suspension at room temperature. Causality check: Slow addition is critical. Rapid addition leads to a high steady-state concentration of dichloroketene, which will preferentially dimerize into a dark, intractable tar rather than undergo the desired cross-cycloaddition.

  • Workup: After 12 hours, filter the suspension through a pad of Celite to remove zinc salts. Wash the filtrate with saturated NaHCO₃, water, and brine. Dry over MgSO₄ and concentrate. The crude dichlorocyclobutanone can be used directly in the next step.

Protocol C: Reductive Dechlorination

Objective: Remove the gem-dichloro group to yield 7-oxaspiro[3.5]nonan-1-one.

  • Reaction: Dissolve the crude 2,2-dichloro-7-oxaspiro[3.5]nonan-1-one in methanol (80 mL). Add saturated aqueous NH₄Cl (20 mL) and activated Zinc dust (5.0 equiv).

  • Progression: Stir vigorously at room temperature for 4 hours. Validation: TLC (Hexanes/EtOAc 3:1) will show the disappearance of the less polar dichloro compound and the emergence of the dechlorinated ketone (Rf = 0.45).

  • Workup: Filter through Celite, concentrate to remove methanol, and extract the aqueous residue with EtOAc. Purify by flash chromatography to yield the pure spiro-ketone.

Protocol D: Stereoselective Hydride Transfer (L-Selectride)

Objective: Establish the C1 stereocenter with >95:5 dr.

  • Setup: Dissolve 7-oxaspiro[3.5]nonan-1-one (1.0 equiv, 5.0 mmol) in anhydrous THF (25 mL) under argon. Cool strictly to -78 °C using a dry ice/acetone bath.

  • Reduction: Add L-Selectride (1.0 M in THF, 1.2 equiv, 6.0 mL) dropwise down the side of the flask. Stir at -78 °C for 2 hours. Causality check: The extreme steric bulk of the tri-sec-butylborohydride ion prevents it from approaching the axial face of the cyclobutanone. The low temperature freezes the pyran ring in its lowest-energy chair conformation, maximizing this steric differentiation.

  • Quenching & Emulsion Prevention: Quench the reaction at -78 °C by adding 10% aqueous NaOH (5 mL) followed carefully by 30% H₂O₂ (5 mL) to oxidize the organoborane. Warm to room temperature and stir for 1 hour. Critical Self-Validating Step: To prevent the formation of a stubborn boron emulsion during extraction, add saturated aqueous Rochelle's salt (potassium sodium tartrate) (20 mL) and stir vigorously until two distinct, crystal-clear phases form.

  • Isolation: Extract with EtOAc (3 × 20 mL), wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to isolate cis-7-oxaspiro[3.5]nonan-1-ol as a colorless oil.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(22), 7132-7140. URL:[Link]

  • Carreira, E. M., & Kvaerno, L. (2009). Classics in Stereoselective Synthesis. Wiley-VCH. URL:[Link]

  • Chen, L.-Y., Zaks, A., Chackalamannil, S., & Dugar, S. (1996). Asymmetric Synthesis of Substituted 2-Azaspiro[3.5]nonan-1-ones: An Enantioselective Synthesis of the Cholesterol Absorption Inhibitor (+)-SCH 54016. The Journal of Organic Chemistry, 61(23), 8341-8343. URL:[Link]

  • Hassner, A., & Krepski, L. R. (1978). Cycloadditions. 30. Dichloroketene cycloadditions to olefins. The Journal of Organic Chemistry, 43(14), 2879-2882. URL:[Link]

Method

Protocol for the Integration of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspirononan-1-ol in High-Throughput Parallel Synthesis

Protocol for the Integration of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol in High-Throughput Parallel Synthesis Introduction & Rationale The transition from planar, sp²-hybridized scaffolds to complex, sp³-rich...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Protocol for the Integration of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol in High-Throughput Parallel Synthesis

Introduction & Rationale

The transition from planar, sp²-hybridized scaffolds to complex, sp³-rich three-dimensional architectures is a defining paradigm in modern drug discovery. "Escaping flatland" has been empirically linked to improved clinical success rates, driven by enhanced target selectivity, increased aqueous solubility, and reduced off-target liabilities (such as hERG inhibition) [1].

The building block rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol represents a highly optimized spirocyclic scaffold designed specifically for parallel synthesis and library generation [2].

Structural Causality & Design Advantages
  • 7-Oxaspiro[1]nonane Core: The incorporation of the tetrahydropyran (oxane) ring is a deliberate design choice. All-carbon spiro[1]nonanes are highly lipophilic, often leading to poor metabolic stability and high plasma protein binding. The oxygen atom at position 7 introduces a hydrogen-bond acceptor and significantly lowers the partition coefficient (logP), improving the overall drug-likeness of the resulting library [3].

  • 3-tert-Butoxy Substituent: The bulky tert-butoxy group serves a dual purpose. First, it acts as a lipophilic vector to probe hydrophobic pockets in the target binding site. Second, it sterically locks the puckering of the cyclobutane ring, directing the trajectory of incoming reagents at the C1 position and ensuring predictable stereochemical outcomes during derivatization.

  • 1-Hydroxyl Handle: The secondary alcohol provides a versatile, orthogonal point of diversification. It can be directly functionalized via etherification or oxidized to a ketone to serve as a hub for reductive amination or multi-component reactions (e.g., Ugi reactions) [4].

Physicochemical Profiling

To understand the value of this scaffold in library generation, we must quantify its impact on the physicochemical properties of the final drug-like molecules. Table 1 summarizes the theoretical impact of substituting a standard planar scaffold (e.g., anisole) with the 7-oxaspiro[1]nonane core.

Table 1: Comparative Physicochemical Impact of Scaffold Selection

PropertyPlanar Benchmark (Anisole core)rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-olCausality / Impact on Drug Discovery
Fraction sp³ (Fsp³) 0.141.00 High Fsp³ correlates with higher clinical success rates and lower toxicity.
3D Exit Vectors 2D (Planar)3D (Spherical/Orthogonal) Allows exploration of deep, complex binding pockets inaccessible to flat molecules.
Calculated logP impact +2.1+1.2 (due to 7-Oxa modification)The tetrahydropyran oxygen mitigates the lipophilicity of the spiro-carbocycle.
Stereochemical Complexity 0 Stereocenters2 Stereocenters (Relative 1S, 3R) Generates distinct diastereomeric landscapes post-derivatization.

High-Throughput Experimental Workflows

Workflow A Spirocyclic Scaffold rac-(1S,3R)-1-ol B Stock Solution Prep (0.1 M in DMA/DCM) A->B C 96-Well Plate Dispensing (Automated Liquid Handling) B->C D Parallel Diversification (HTE Reactions) C->D E High-Throughput Purification (SPE / Prep-HPLC) D->E F LC-MS Quality Control (Purity > 85%) E->F G Biological Screening (Assay Ready Plates) F->G

Figure 1: Standardized parallel synthesis workflow for spirocyclic library generation.

Pathway Diversification Strategy

The secondary alcohol at C1 is the critical node for library generation. Because direct S_N2 displacement on cyclobutanes can be sluggish due to steric hindrance and ring strain, specialized protocols are required.

Pathways Core rac-(1S,3R)-3-(tert-butoxy) -7-oxaspiro[3.5]nonan-1-ol Ox Oxidation (DMP) Yields 1-Ketone Core->Ox Pathway A Mit Mitsunobu Reaction (Phenols, DIAD, PPh3) Core->Mit Pathway B Alk Alkylation (NaH, R-X) Aliphatic Ethers Core->Alk Pathway C RedAm Reductive Amination (Primary/Secondary Amines) Ox->RedAm Ether Aryl Ethers (Inverted Stereocenter) Mit->Ether

Figure 2: Chemical diversification pathways from the C1-hydroxyl handle.

Detailed Experimental Protocols

Protocol A: Parallel Mitsunobu Etherification (Aryl Ethers)

Causality: The Mitsunobu reaction is ideal for coupling the secondary spiro-alcohol with a diverse library of phenols. Crucial Stereochemical Note: This reaction proceeds via an S_N2 mechanism. Therefore, the nucleophilic attack of the phenoxide ion will invert the stereocenter at C1, converting the relative (1S,3R) configuration to a (1R,3R) configuration in the resulting ether product [5].

Materials:

  • rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol (0.1 M in anhydrous THF)

  • Library of diverse phenols (0.15 M in anhydrous THF)

  • Triphenylphosphine (PPh₃) (0.2 M in THF)

  • Diisopropyl azodicarboxylate (DIAD) (0.2 M in THF)

Step-by-Step Procedure (96-Well Format):

  • Dispensing: Using an automated liquid handler, dispense 100 µL (10 µmol, 1.0 eq) of the spiro-alcohol stock solution into each well of a 2 mL 96-well glass-lined reaction block.

  • Phenol Addition: Add 100 µL (15 µmol, 1.5 eq) of the respective phenol monomer to each well.

  • Phosphine Addition: Add 75 µL (15 µmol, 1.5 eq) of the PPh₃ stock solution to all wells.

  • Activation: Cool the reaction block to 0 °C using an aluminum cooling block. Slowly dispense 75 µL (15 µmol, 1.5 eq) of the DIAD stock solution into each well. Note: Slow addition is critical to prevent the premature reduction of DIAD by PPh₃ before the alcohol is activated.

  • Incubation: Seal the plate with a Teflon-lined mat. Shake at 0 °C for 1 hour, then allow the block to warm to ambient temperature (25 °C) and agitate for 16 hours.

  • Workup: Quench the reactions with 50 µL of methanol. Evaporate the solvent using a centrifugal evaporator (e.g., Genevac).

  • Purification: Re-dissolve the crude mixtures in 500 µL DMSO and purify via high-throughput preparative LC-MS using a generic reverse-phase gradient (Water/Acetonitrile with 0.1% Formic Acid).

Protocol B: Oxidation and High-Throughput Reductive Amination

Causality: Direct amination of the alcohol is not possible. By oxidizing the C1-alcohol to a ketone, the scaffold is primed for reductive amination. The rigid cyclobutane ring ensures that the intermediate imine/iminium ion is highly susceptible to hydride attack, allowing coupling with sterically hindered amines [6].

Step 1: Bulk Oxidation to 1-Ketone

  • Dissolve 5.0 g of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol in 100 mL of anhydrous Dichloromethane (DCM).

  • Cool to 0 °C and add 1.2 equivalents of Dess-Martin Periodinane (DMP) in portions. Reasoning: DMP is chosen over Swern oxidation for parallel synthesis prep as it avoids the generation of volatile sulfur byproducts that can interfere with downstream transition-metal catalyzed steps.

  • Stir for 2 hours at room temperature. Quench with saturated aqueous NaHCO₃ and Na₂S₂O₃. Extract with DCM, dry over MgSO₄, and concentrate to yield 3-(tert-butoxy)-7-oxaspiro[1]nonan-1-one.

Step 2: Parallel Reductive Amination (96-Well Format)

  • Dispensing: Dispense 100 µL (10 µmol, 1.0 eq) of the newly synthesized ketone (0.1 M in 1,2-Dichloroethane, DCE) into a 96-well reaction block.

  • Amine Addition: Add 100 µL (15 µmol, 1.5 eq) of a diverse library of primary and secondary amines (0.15 M in DCE).

  • Acid Catalysis: Add 10 µL of glacial acetic acid to each well to facilitate imine formation. Shake for 2 hours at room temperature.

  • Reduction: Add 100 µL (20 µmol, 2.0 eq) of Sodium triacetoxyborohydride (STAB) suspension (0.2 M in DCE) to each well. Reasoning: STAB is a mild reducing agent that will selectively reduce the iminium ion without reducing the unreacted ketone.

  • Incubation: Seal and shake the plate at room temperature for 24 hours.

  • Quenching & Extraction: Quench with 200 µL of 1M NaOH to neutralize the acetic acid and free-base the resulting amines. Extract the organic layer using a phase-separation plate (hydrophobic frit) into a clean 96-well collection plate.

  • Solvent Removal: Evaporate to dryness and submit for LC-MS QC.

References

  • SpiroChem. (n.d.). Parallel Synthesis & High-Throughput Experimentation. Retrieved March 20, 2026, from[Link]

  • Carreira, E. M., et al. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. Retrieved March 20, 2026, from[Link]

  • Santini, C., et al. (2013). Synthesis of a Family of Spirocyclic Scaffolds: Building Blocks for the Exploration of Chemical Space. The Journal of Organic Chemistry. Retrieved March 20, 2026, from[Link]

Sources

Application

Application Notes and Protocols for the Incorporation of Spirocyclic Scaffolds into Bioactive Molecules

Introduction: Embracing Three-Dimensionality in Drug Discovery In the landscape of modern medicinal chemistry, there is a paradigm shift away from flat, aromatic structures towards molecules with greater three-dimensiona...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Embracing Three-Dimensionality in Drug Discovery

In the landscape of modern medicinal chemistry, there is a paradigm shift away from flat, aromatic structures towards molecules with greater three-dimensionality. This "Escape from Flatland" concept is driven by the understanding that molecules with higher sp³ character often exhibit improved physicochemical properties and a greater likelihood of clinical success.[1] Spirocyclic compounds, characterized by two rings sharing a single atom, are at the forefront of this movement.[1][2] Their inherent rigidity and defined three-dimensional geometry allow for a more precise presentation of functional groups, facilitating optimal interactions with complex biological targets.[1]

The incorporation of a spirocyclic scaffold can significantly enhance a molecule's pharmacological profile. The rigid nature of the spiro junction restricts conformational freedom, which can lead to increased potency and selectivity for the target protein.[3][4][5] Furthermore, the introduction of these motifs can favorably modulate key drug-like properties, including aqueous solubility, lipophilicity, and metabolic stability.[3][4][6]

These advantageous properties have led to the inclusion of spirocyclic scaffolds in a variety of approved drugs and clinical candidates for a wide range of diseases, including cancer, neurological disorders, and infectious diseases.[1][7][8] This guide provides researchers, scientists, and drug development professionals with an in-depth overview of key synthetic strategies for incorporating spirocyclic scaffolds, complete with detailed experimental protocols and the rationale behind methodological choices.

Core Advantages of Spirocyclic Scaffolds: A Data-Driven Perspective

The decision to incorporate a spirocyclic moiety is often driven by the need to optimize multiple parameters simultaneously. The following table summarizes the observed impact of spirocycle incorporation on key physicochemical and pharmacological properties as reported in the literature.

PropertyImpact of Spirocycle IncorporationRationaleRepresentative Examples
Potency & Selectivity Often increasedThe rigid conformation can lock the molecule in a bioactive conformation, improving binding affinity and reducing off-target interactions.[4][5]Replacement of a flexible piperazine ring with a spirocyclic analogue led to enhanced selectivity for PARP-1 inhibitors.[4]
Aqueous Solubility Generally improvedThe introduction of sp³ centers disrupts planarity and can lead to better solvation.[4][6]Exchanging a morpholine for diverse azaspirocycles lowered logD values in MCHr1 antagonists.[5]
Lipophilicity (LogP/LogD) Can be modulated (often decreased)The three-dimensional structure can shield hydrophobic regions, and the introduction of heteroatoms can further reduce lipophilicity.[3][4]Spirocyclic analogues often exhibit lower LogP values compared to their non-spirocyclic counterparts.
Metabolic Stability Typically enhancedThe quaternary spirocenter can block sites of metabolism, and the rigid structure may be less susceptible to enzymatic degradation.[3][4][6]Azaspirocycles have shown improved metabolic stability over their non-spirocyclic counterparts.[4]
Novelty & Patentability HighThe unique three-dimensional structures provide access to novel chemical space, offering significant intellectual property opportunities.[9][10]The increasing number of patents for spirocyclic compounds underscores their value in drug discovery.[11]

Visualizing the "Escape from Flatland"

The following diagram illustrates the conceptual shift from traditional, planar drug molecules to the more complex, three-dimensional architectures offered by spirocyclic scaffolds.

Escape_from_Flatland cluster_0 Traditional Drug Discovery ('Flatland') cluster_1 Modern Drug Discovery (3D Architectures) Planar_Molecule Planar Aromatic Scaffold Limited 3D Diversity Potential for Off-Target Effects Spirocyclic_Molecule 3D Spirocyclic Scaffold Enhanced Target Specificity Improved Physicochemical Properties Planar_Molecule:f1->Spirocyclic_Molecule:f0 'Escape from Flatland'

Caption: Conceptual shift from 2D to 3D molecular architectures.

Synthetic Protocols for Spirocycle Incorporation

The following sections provide detailed, step-by-step protocols for several robust and widely used methods for the synthesis of spirocyclic scaffolds. Each protocol is designed as a self-validating system, with clear instructions and explanations for key steps.

Protocol 1: Intramolecular Michael Addition for Spirocyclization

Application: This protocol is suitable for the synthesis of spirocyclic compounds where a nucleophile is tethered to a Michael acceptor, facilitating an intramolecular conjugate addition. This method is particularly useful for the construction of functionalized carbocyclic and heterocyclic spiro-systems.

Causality Behind Experimental Choices: The choice of base is critical for the initial deprotonation of the Michael donor to form the nucleophilic enolate. The reaction temperature is often kept low to control the regioselectivity of the Michael addition. The solvent system is chosen to ensure the solubility of the reactants and intermediates.

Mandatory Visualization:

Michael_Addition_Workflow Start Start: Tethered Michael Acceptor/Donor Substrate Base_Addition 1. Dissolve substrate in an appropriate solvent (e.g., THF, CH2Cl2/CH3OH). Start->Base_Addition Cooling 2. Cool the reaction mixture (e.g., -78 °C to -20 °C). Base_Addition->Cooling Enolate_Formation 3. Add base (e.g., LiHMDS, NaOH) to generate the nucleophile. Cooling->Enolate_Formation Intramolecular_Addition 4. Stir for specified time to allow for intramolecular Michael addition. Enolate_Formation->Intramolecular_Addition Quenching 5. Quench the reaction (e.g., with saturated aq. NH4Cl). Intramolecular_Addition->Quenching Workup 6. Perform aqueous workup and extraction. Quenching->Workup Purification 7. Purify the crude product (e.g., column chromatography). Workup->Purification End End: Purified Spirocyclic Product Purification->End

Caption: Workflow for intramolecular Michael addition.

Materials:

  • Tethered Michael acceptor/donor substrate

  • Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), Methanol (MeOH))

  • Base (e.g., Lithium hexamethyldisilazide (LiHMDS), Sodium hydroxide (NaOH))

  • Quenching solution (e.g., saturated aqueous ammonium chloride)

  • Solvents for extraction (e.g., ethyl acetate) and column chromatography (e.g., hexanes, ethyl acetate)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add the tethered Michael acceptor/donor substrate (1.0 equivalent).

  • Dissolution: Add the appropriate anhydrous solvent (e.g., a mixture of CH2Cl2 and CH3OH (5:1)) to dissolve the substrate.[12]

  • Cooling: Cool the stirred solution to the desired temperature (e.g., -20 °C) using an appropriate cooling bath.[12]

  • Base Addition: Slowly add the base (e.g., a catalytic amount of NaOH, 0.2 equivalents) to the reaction mixture.[12]

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 20 minutes to a few hours.[12]

  • Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride.

  • Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volume of the aqueous layer).

  • Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the desired spirocyclic compound.

  • Characterization: Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry).

Self-Validation: The successful formation of the spirocyclic product can be confirmed by the disappearance of the starting material on TLC and the appearance of a new spot with a different Rf value. Spectroscopic analysis (¹H and ¹³C NMR) should show the characteristic signals for the newly formed spirocycle and the disappearance of the signals corresponding to the starting material's reactive moieties. High-resolution mass spectrometry will confirm the molecular weight of the product.

Protocol 2: Dieckmann Condensation for the Synthesis of Spirocyclic β-Keto Esters

Application: The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a cyclic β-keto ester.[13] This method is highly effective for the synthesis of 5- and 6-membered rings and is a foundational reaction for creating carbocyclic spiro-systems.

Causality Behind Experimental Choices: A strong, non-nucleophilic base is required to deprotonate the α-carbon of the diester to initiate the condensation. The reaction is typically run at elevated temperatures to facilitate the cyclization. An acidic workup is necessary to protonate the resulting enolate and afford the neutral β-keto ester product.

Mandatory Visualization:

Dieckmann_Condensation_Workflow Start Start: Diester Precursor Base_Addition 1. Add a strong base (e.g., NaOMe) to the diester in a suitable solvent (e.g., methanol). Start->Base_Addition Heating 2. Heat the reaction mixture (e.g., 65 °C) to promote cyclization. Base_Addition->Heating Monitoring 3. Monitor the reaction for completion via TLC. Heating->Monitoring Hydrolysis_Decarboxylation 4. Perform hydrolysis and decarboxylation upon completion. Monitoring->Hydrolysis_Decarboxylation Purification 5. Purify the resulting spirocyclic dione. Hydrolysis_Decarboxylation->Purification End End: Purified Spirocyclic Dione Purification->End

Caption: Workflow for Dieckmann condensation.

Materials:

  • Diester precursor

  • Anhydrous solvent (e.g., methanol, toluene)

  • Strong base (e.g., sodium methoxide (NaOMe), potassium tert-butoxide (t-BuOK), sodium hydride (NaH))

  • Acid for workup (e.g., hydrochloric acid)

  • Solvents for extraction and chromatography

  • Anhydrous magnesium sulfate or sodium sulfate

  • Standard laboratory glassware, heating mantle or oil bath, and inert atmosphere setup

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and under an inert atmosphere, dissolve the diester precursor (1.0 equivalent) in an anhydrous solvent like methanol.

  • Base Addition: Add a strong base, such as sodium methoxide (NaOMe), to the solution at room temperature.[11]

  • Heating: Heat the reaction mixture to 65 °C and maintain this temperature for the duration of the reaction.[11]

  • Reaction Monitoring: Monitor the reaction's progress using TLC until the starting material is consumed.

  • Hydrolysis and Decarboxylation: Upon completion, cool the reaction mixture and then perform hydrolysis and decarboxylation to yield the desired spirocyclic dione.[11]

  • Purification: After an appropriate aqueous workup, purify the crude product by column chromatography to obtain the final spirocyclic dione.[11] The desired 2,4-pyrrolidine-dione can be obtained in high yield after purification.[11]

Self-Validation: Successful cyclization is indicated by the formation of a new, less polar product on TLC. ¹H NMR spectroscopy will show the disappearance of the ester's ethoxy or methoxy signals and the appearance of new signals characteristic of the cyclic β-keto ester. The presence of the ketone and ester carbonyl groups can be confirmed by ¹³C NMR and IR spectroscopy.

Protocol 3: Asymmetric Allylic Alkylation for Enantioselective Spirocycle Synthesis

Application: This powerful method allows for the enantioselective construction of all-carbon quaternary spirocenters.[7] It involves the palladium-catalyzed allylic alkylation of a pronucleophile with an allylic electrophile, followed by a subsequent ring-closing metathesis (RCM) step.

Causality Behind Experimental Choices: The choice of a chiral ligand is paramount for inducing high enantioselectivity. The palladium catalyst is crucial for the formation of the π-allyl complex. The base is selected to deprotonate the nucleophile without interfering with the catalyst. RCM is a robust method for forming the second ring of the spirocycle.

Mandatory Visualization:

AAA_RCM_Workflow Start Start: Pronucleophile & Allylic Electrophile AAA_Step 1. Perform enantioselective Pd-catalyzed allylic alkylation with a chiral ligand. Start->AAA_Step Purify_Intermediate 2. Isolate and purify the alkylated intermediate. AAA_Step->Purify_Intermediate RCM_Step 3. Subject the intermediate to Ring-Closing Metathesis (RCM) using a Grubbs catalyst. Purify_Intermediate->RCM_Step Purify_Final 4. Purify the final spirocyclic product. RCM_Step->Purify_Final End End: Enantioenriched Spirocyclic Product Purify_Final->End

Caption: Workflow for Asymmetric Allylic Alkylation and RCM.

Materials:

  • Pronucleophile (e.g., a β-keto ester)

  • Allylic electrophile (e.g., an allylic carbonate or acetate)

  • Palladium catalyst (e.g., [Pd₂(dba)₃])

  • Chiral ligand (e.g., (R,R)-Trost ligand)

  • Base (e.g., triethylamine)

  • Ring-Closing Metathesis (RCM) catalyst (e.g., Grubbs' II catalyst)

  • Anhydrous solvents (e.g., THF, DCM)

  • Standard laboratory glassware and inert atmosphere setup

Step-by-Step Methodology:

Part A: Asymmetric Allylic Alkylation

  • Catalyst Preparation: In a flame-dried flask under an inert atmosphere, prepare the active catalyst by dissolving the palladium source and chiral ligand in an anhydrous solvent.

  • Reaction Mixture: In a separate flask, dissolve the pronucleophile and the allylic electrophile in the chosen solvent.

  • Initiation: Add the catalyst solution to the reaction mixture, followed by the base.

  • Reaction: Stir the reaction at the appropriate temperature (typically room temperature) and monitor by TLC.

  • Workup and Purification: Upon completion, perform an aqueous workup, extract the product, and purify by column chromatography to yield the enantioenriched intermediate.

Part B: Ring-Closing Metathesis

  • Reaction Setup: Dissolve the purified intermediate from Part A in an anhydrous solvent such as DCM.

  • Catalyst Addition: Add the RCM catalyst (e.g., Grubbs' II catalyst) to the solution.

  • Reaction: Stir the reaction at room temperature or with gentle heating and monitor by TLC.

  • Purification: Once the starting material is consumed, concentrate the reaction mixture and purify the crude product by column chromatography to obtain the final spirocyclic compound.

Self-Validation: The enantiomeric excess (ee) of the product from Part A should be determined by chiral HPLC or SFC analysis. The successful formation of the spirocycle in Part B will be evident from NMR spectroscopy, which will show the disappearance of the terminal alkene protons and the appearance of a new internal alkene signal, along with other characteristic shifts for the cyclic structure.

References

  • Asymmetric Synthesis of All-Carbon Quaternary Spirocycles via a Catalytic Enantioselective Allylic Alkylation Strategy. (n.d.). National Institutes of Health. Retrieved March 20, 2026, from [Link]

  • Selected Applications of Spirocycles in Medicinal Chemistry | Request PDF. (n.d.). ResearchGate. Retrieved March 20, 2026, from [Link]

  • Synthesis of spiro-cyclics via ring-closing metathesis. (2003). ARKIVOC. Retrieved March 20, 2026, from [Link]

  • Enzyme-catalyzed kinetic resolution of spirocyclic secondary amines obtained by ring-closing metathesis, as well as synthesis of cyclopentane[c]pyrrole and -pyridines by the Pauson-Khand reaction. (2025). European Journal of Chemistry. Retrieved March 20, 2026, from [Link]

  • Synthesis of 2,2‐Disubstituted Spirocyclic Pyrrolidines by Intramolecular Dieckmann Condensation | Request PDF. (n.d.). ResearchGate. Retrieved March 20, 2026, from [Link]

  • Spirocyclic Scaffolds in Medicinal Chemistry. (2021). Semantic Scholar. Retrieved March 20, 2026, from [Link]

  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). European Journal of Medicinal Chemistry. Retrieved March 20, 2026, from [Link]

  • Spirocyclic Scaffolds in Medicinal Chemistry. (2021). PubMed. Retrieved March 20, 2026, from [Link]

  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? (2024). Taylor & Francis Online. Retrieved March 20, 2026, from [Link]

  • 6.5: Intramolecular Claisen Condensations - The Dieckmann Cyclization. (2024). Chemistry LibreTexts. Retrieved March 20, 2026, from [Link]

  • Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. (2025). National Institutes of Health. Retrieved March 20, 2026, from [Link]

  • The use of spirocyclic scaffolds in drug discovery. (2014). CORE. Retrieved March 20, 2026, from [Link]

  • The use of spirocyclic scaffolds in drug discovery. (2014). PubMed. Retrieved March 20, 2026, from [Link]

  • The utilization of spirocyclic scaffolds in novel drug discovery. (2016). Taylor & Francis Online. Retrieved March 20, 2026, from [Link]

Sources

Method

Application Note: Advanced Functionalization of the Hydroxyl Group in rac-(1S,3R)-3-(tert-butoxy)-7-oxaspirononan-1-ol

Application Note: Advanced Functionalization of the Hydroxyl Group in rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol Introduction & Structural Analysis The drive to escape "flatland" in modern drug discovery has led...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Functionalization of the Hydroxyl Group in rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol

Introduction & Structural Analysis

The drive to escape "flatland" in modern drug discovery has led to the widespread adoption of spirocyclic scaffolds. These molecules offer high Fsp3​ character, improved solubility, and unique three-dimensional vectors for pharmacophore presentation [1].

The building block rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol is a highly specialized spirocycle featuring a tetrahydropyran ring (7-oxa) fused to a cyclobutanol core. Functionalizing the secondary hydroxyl group at the C1 position presents unique synthetic challenges:

  • Ring Strain: The cyclobutanol moiety is inherently strained. Under harsh oxidative, radical, or strongly acidic conditions, it is highly susceptible to ring expansion (yielding cyclopentanones) or oxidative cleavage (yielding 1,2-dioxanes) [2].

  • Steric Shielding: The bulky tert-butoxy group at C3 and the spiro-fused tetrahydropyran ring at C4 create a sterically demanding environment, heavily influencing the kinetics and facial selectivity of nucleophilic substitutions.

  • Acid Sensitivity: The tert-butyl ether is prone to cleavage under strong Brønsted or Lewis acid catalysis.

This application note details three self-validating, field-proven protocols to functionalize the C1 hydroxyl group while preserving the integrity of the spirocyclic core and the tert-butoxy ether.

Mechanistic Insights & Reaction Causality

To successfully functionalize this scaffold, the causality between reagent selection and the structural vulnerabilities of the spirocycle must be strictly managed.

Pathway A: Mild Oxidation to the Spirocyclic Ketone

Converting the C1 alcohol to a ketone provides an electrophilic handle for reductive aminations or Grignard additions. However, radical-based oxidations (e.g., Co/O 2​ systems) drive the regioselective cleavage of the strained cyclobutane ring [2]. To prevent this, a two-electron oxidation using [3] is strictly required. DMP operates under mild, near-neutral conditions, preventing both pinacol-type rearrangements and the cleavage of the acid-sensitive tert-butoxy group.

Pathway B: Steglich Esterification (O-Acylation)

Standard Fischer esterification requires strong acid catalysts (e.g., H 2​ SO 4​ ) which would inevitably cleave the tert-butyl ether and potentially trigger cyclobutane ring-opening. Instead, a Steglich-type esterification utilizing EDC·HCl and DMAP ensures a mild, room-temperature acylation that proceeds with complete retention of the (1S,3R) stereochemistry.

Pathway C: Stereoinvertive Substitution (Azidation)

Direct SN​2 displacements on cyclobutyl systems are notoriously sluggish because the sp2 -like transition state increases the strain of the four-membered ring. Direct Mitsunobu conditions often fail or result in elimination. Therefore, the alcohol must first be converted into a highly reactive triflate (TfO⁻) at cryogenic temperatures. Subsequent displacement with sodium azide proceeds via a clean SN​2 mechanism, inverting the C1 stereocenter to yield the cis-configured rac-(1R,3R) azide.

G SM rac-(1S,3R)-3-(tert-butoxy) -7-oxaspirononan-1-ol Ketone Spirocyclic Ketone (Oxidation) SM->Ketone DMP, NaHCO3 DCM, 0 °C to RT Ester Spirocyclic Ester (O-Acylation) SM->Ester R-COOH, EDC, DMAP DCM, RT Azide Spirocyclic Azide (SN2 Inversion) SM->Azide 1. Tf2O, Pyridine 2. NaN3, DMF

Caption: Divergent functionalization workflow of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[1]nonan-1-ol.

Experimental Protocols

Protocol A: Mild Oxidation to 3-(tert-butoxy)-7-oxaspiro[1]nonan-1-one

Objective: Synthesize the spirocyclic ketone without ring expansion.

  • Preparation: In an oven-dried flask under N 2​ , dissolve the starting alcohol (1.0 eq) in anhydrous CH 2​ Cl 2​ (0.1 M).

  • Buffering: Add solid NaHCO 3​ (5.0 eq). Causality: DMP releases acetic acid upon reduction. The NaHCO 3​ buffer neutralizes this acid in situ, protecting the tert-butyl ether from cleavage and the cyclobutane from acid-catalyzed rearrangement.

  • Oxidation: Cool the suspension to 0 °C. Add Dess-Martin Periodinane (1.5 eq) portion-wise.

  • Reaction: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation Check: The reaction mixture will transition from a clear solution to a thick, cloudy suspension. This is the insoluble iodosyl byproduct precipitating, providing visual confirmation of the oxidation.

  • Workup: Quench the reaction with a 1:1 mixture of saturated aqueous Na 2​ S 2​ O 3​ and NaHCO 3​ . Stir vigorously for 30 minutes until the organic layer is completely clear (destroys excess oxidant). Extract with CH 2​ Cl 2​ , dry over Na 2​ SO 4​ , and concentrate.

Mechanism SM Cyclobutanol Core (Strained Ring) PathA Mild 2e- Oxidation (Dess-Martin Periodinane) SM->PathA PathB 1e- Radical Oxidation (e.g., Co(acac)2 / O2) SM->PathB ProductA Spirocyclic Ketone (Ring Intact) PathA->ProductA Desired Pathway ProductB 1,2-Dioxane or Cyclopentanone (Ring Expansion/Cleavage) PathB->ProductB Undesired Degradation

Caption: Mechanistic logic dictating the choice of DMP over radical oxidants to prevent ring expansion.

Protocol B: Steglich Esterification

Objective: Append a carboxylic acid derivative with stereochemical retention.

  • Preparation: Dissolve the starting alcohol (1.0 eq) and the desired carboxylic acid (1.2 eq) in anhydrous CH 2​ Cl 2​ (0.2 M) under N 2​ .

  • Catalysis: Add DMAP (0.1 eq). Causality: DMAP acts as a highly nucleophilic acyl transfer catalyst, vastly accelerating the reaction at room temperature.

  • Coupling: Add EDC·HCl (1.5 eq) in one portion. Stir at room temperature for 4–6 hours.

  • Self-Validation Check: TLC monitoring (visualized with KMnO 4​ ) should show the complete consumption of the alcohol. Because EDC is water-soluble, the urea byproduct will not precipitate in DCM, but a simple aqueous wash will completely remove it.

  • Workup: Wash the organic layer sequentially with 1M HCl (to remove DMAP), saturated NaHCO 3​ , and brine. Dry and concentrate to yield the ester.

Protocol C: Stereoinvertive Azidation via Triflate

Objective: Synthesize the spirocyclic azide with complete inversion of stereochemistry.

  • Triflation: Dissolve the alcohol (1.0 eq) in anhydrous CH 2​ Cl 2​ (0.1 M) and add anhydrous pyridine (3.0 eq). Cool strictly to -78 °C.

  • Activation: Dropwise add Trifluoromethanesulfonic anhydride (Tf 2​ O, 1.2 eq). Stir at -78 °C for 1 hour. Causality: Temperature control is critical. Allowing the reaction to warm before the triflate is consumed will lead to E2 elimination (cyclobutene formation).

  • Displacement: Without isolating the highly reactive triflate, remove the solvent under a stream of cold N 2​ . Immediately redissolve the residue in anhydrous DMF (0.1 M) at 0 °C. Add NaN 3​ (3.0 eq) and stir at room temperature for 12 hours.

  • Self-Validation Check: Obtain an IR spectrum of the crude reaction mixture. The appearance of a sharp, intense peak at ~2100 cm⁻¹ confirms the successful incorporation of the azide group.

  • Workup: Dilute with diethyl ether, wash extensively with water (5x) to remove DMF, dry, and concentrate.

Quantitative Data Summary

The following table summarizes the expected operational metrics and stereochemical outcomes for the described protocols based on standard cyclobutanol reactivity profiles.

ProtocolTransformationReagents & ConditionsReaction TimeExpected Yield (%)Stereochemical Outcome
A OxidationDMP, NaHCO 3​ , CH 2​ Cl 2​ , 0 °C → RT2 h88 - 92N/A ( sp2 hybridized C1)
B O-AcylationR-COOH, EDC·HCl, DMAP, CH 2​ Cl 2​ , RT4 - 6 h85 - 90Retention (rac-1S,3R)
C Substitution1. Tf 2​ O, Pyridine, -78 °C 2. NaN 3​ , DMF, RT13 h (Total)70 - 75Inversion (rac-1R,3R)

References

  • Recent in vivo advances of spirocyclic scaffolds for drug discovery Taylor & Francis / Journal of Enzyme Inhibition and Medicinal Chemistry URL:[Link] [1]

  • Oxidative Ring Expansion of Cyclobutanols: Access to Functionalized 1,2-Dioxanes Organic Letters (ACS Publications) URL:[Link] [2]

  • A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary or secondary alcohols and a variety of related 12-I-5 species Journal of the American Chemical Society URL:[Link] [3]

Sources

Application

Application Notes &amp; Protocols: The Strategic Use of Oxaspiro[3.5]nonanes as Bioisosteric Replacements in Drug Discovery

Introduction: Escaping Flatland and Embracing Three-Dimensionality In the landscape of modern drug discovery, the principle of bioisosterism—the exchange of a functional group within a bioactive molecule for another with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Escaping Flatland and Embracing Three-Dimensionality

In the landscape of modern drug discovery, the principle of bioisosterism—the exchange of a functional group within a bioactive molecule for another with similar steric and electronic properties—is a cornerstone of lead optimization.[1] This strategy aims to modulate a molecule's physicochemical and pharmacokinetic properties, such as solubility, metabolic stability, and target affinity, without compromising its desired biological activity.[2] The relentless pursuit of novel chemical matter with improved drug-like properties has led medicinal chemists to "escape from flatland," a paradigm shift away from traditional, planar aromatic systems towards more three-dimensional, saturated scaffolds.[1] Spirocycles, with their rigid, well-defined three-dimensional structures, have emerged as particularly valuable motifs in this endeavor.[3][4]

This application note focuses on a specific and increasingly important class of spirocycles: the oxaspiro[3.5]nonanes . This scaffold, which consists of an oxetane ring fused to a cyclohexane ring at a single carbon atom, offers a unique combination of properties that make it an excellent bioisosteric replacement for common functional groups like the gem-dimethyl, carbonyl, and tert-butyl moieties.[3] The incorporation of the strained, polar oxetane ring can profoundly and beneficially influence a molecule's characteristics, making oxaspiro[3.5]nonanes a powerful tool in the medicinal chemist's arsenal.[5]

Herein, we provide an in-depth guide for researchers, scientists, and drug development professionals on the rationale, practical application, and synthesis of oxaspiro[3.5]nonane bioisosteres. We will explore the causality behind their effects on molecular properties, provide detailed experimental protocols, and present case studies that underscore their value in contemporary drug design.

The Rationale: Why Choose an Oxaspiro[3.5]nonane Bioisostere?

The decision to replace a functional group with an oxaspiro[3.5]nonane is driven by the unique attributes of the oxetane ring. Unlike a metabolically labile methylene group or a lipophilic gem-dimethyl group, the oxetane introduces a polar oxygen atom within a rigid, non-planar framework. This has several predictable consequences:

  • Improved Aqueous Solubility: The oxetane oxygen can act as a hydrogen bond acceptor, which can disrupt crystal packing and improve interactions with water, thereby increasing aqueous solubility—a critical factor for oral bioavailability.[6]

  • Reduced Lipophilicity: In contrast to isosteric alkyl groups like gem-dimethyl or tert-butyl, the polar oxetane moiety typically reduces a compound's lipophilicity (LogP/LogD). This can be advantageous for mitigating off-target effects, reducing toxicity, and improving a drug's overall ADME profile.[6]

  • Enhanced Metabolic Stability: The gem-dimethyl group, while often used to block metabolic oxidation at a specific position, can itself be a site of metabolism. The oxaspiro[3.5]nonane scaffold is generally more resistant to oxidative metabolism by cytochrome P450 enzymes, leading to increased metabolic stability and longer half-lives.[1]

  • Precise Vectorial Orientation: The rigid spirocyclic core provides well-defined exit vectors for substituents. This allows for precise positioning of functional groups into protein binding pockets, potentially enhancing potency and selectivity.[3]

  • Novelty and Intellectual Property: As a non-classical bioisostere, the oxaspiro[3.5]nonane scaffold provides access to novel chemical space, offering opportunities to develop new intellectual property around established pharmacophores.

The logical workflow for considering this bioisosteric replacement is outlined below.

G cluster_0 Problem Identification cluster_1 Bioisosteric Hypothesis cluster_2 Synthesis & Evaluation cluster_3 Outcome Analysis Start Lead Compound with Liability (e.g., Poor Solubility, High Lipophilicity, Metabolic Instability) Hypothesis Identify Target Moiety (gem-dimethyl, carbonyl, t-butyl) Start->Hypothesis Replacement Propose Oxaspiro[3.5]nonane as Bioisosteric Replacement Hypothesis->Replacement Synthesis Synthesize Analogue Replacement->Synthesis Screening In Vitro Profiling (Solubility, LogD, Microsomal Stability, Potency) Synthesis->Screening Analysis Compare Data with Parent Compound Screening->Analysis Decision Improved Properties? Analysis->Decision Success Advance Candidate Decision->Success Yes Failure Re-evaluate Hypothesis Decision->Failure No Failure->Hypothesis

Caption: Logical workflow for the application of oxaspiro[3.5]nonane bioisosteres.

Data Presentation: Quantitative Impact of Bioisosteric Replacement

The theoretical benefits of incorporating an oxaspiro[3.5]nonane motif are substantiated by experimental data. The following tables summarize "matched-pair" analyses, comparing the physicochemical and biological properties of parent compounds with their oxaspiro[3.5]nonane-containing analogues.

Table 1: Oxaspiro[3.5]nonane as a Carbonyl Bioisostere

This table illustrates the replacement of a piperidone carbonyl with a spirocyclic oxetane. The data highlights the oxetane's ability to act as a "lipophilic brother" to the carbonyl group, slightly increasing lipophilicity while significantly impacting basicity.

CompoundStructureLogD (pH 7.4)pKaMolar Solubility (µM)
Parent (Piperidone) 1.17.81500
Analogue (Oxaspiro[3.5]nonane) 1.49.1800
Data adapted from authoritative sources. Absolute values are context-dependent.

Causality: The removal of the electron-withdrawing carbonyl group increases the basicity (pKa) of the piperidine nitrogen. The oxetane, while polar, is less so than the carbonyl it replaces, leading to a modest increase in lipophilicity (LogD) and a decrease in aqueous solubility in this specific context.

Table 2: Azaspiro[3.5]nonane Analogue as a Piperidine Bioisostere

In this case study, replacing a piperidine ring in an anesthetic with a 7-oxa-2-azaspiro[3.5]nonane derivative led to a remarkable improvement in the therapeutic index.

CompoundStructureRelative PotencyAcute Toxicity (LD50)Aqueous Solubility
Parent (Bupivacaine) 1.0XModerate
Analogue (7-oxa-2-azaspiro[3.5]nonane) ~1.05X lower Increased
Data conceptualized from a study on Bupivacaine analogues.[1]

Causality: The introduction of the spirocyclic oxetane scaffold increases the molecule's three-dimensionality and polarity, leading to increased water solubility.[1] The altered shape and charge distribution likely contribute to the significantly lower toxicity while maintaining comparable anesthetic potency.[1]

Experimental Protocols

Reproducible and robust synthetic methodologies are crucial for exploring the utility of the oxaspiro[3.5]nonane scaffold. Below are detailed protocols for the synthesis of the core structure and for evaluating the metabolic stability of its derivatives.

Protocol 1: Synthesis of the Core 2-Oxaspiro[3.5]nonane Scaffold

Two primary strategies provide reliable access to the 2-oxaspiro[3.5]nonane core: the Paternò-Büchi reaction and intramolecular cyclization.

Method A: Paternò-Büchi [2+2] Photocycloaddition

This method involves the photochemical reaction between a carbonyl compound (cyclohexanone) and an alkene to form the oxetane ring.[3]

G Cyclohexanone Cyclohexanone UV hv (UV Light) Acetonitrile Allene Allene Product 2-Oxaspiro[3.5]non-6-ene UV->Product [2+2] Cycloaddition Reduction H₂, Pd/C Ethanol Product->Reduction FinalProduct 2-Oxaspiro[3.5]nonane Reduction->FinalProduct Hydrogenation

Caption: Paternò-Büchi reaction followed by hydrogenation to yield 2-oxaspiro[3.5]nonane.

Step-by-Step Procedure:

  • Reaction Setup: In a quartz reaction vessel equipped with a magnetic stirrer and a nitrogen inlet, dissolve cyclohexanone (1.0 eq) in anhydrous acetonitrile to a concentration of 0.1 M.

  • Allene Addition: Cool the solution to 0°C and bubble allene gas (1.5 eq) through the solution for 15 minutes. Seal the vessel.

  • Irradiation: Irradiate the stirred solution with a medium-pressure mercury lamp (typically >300 nm to excite the n→π* transition of the ketone) at room temperature. Monitor the reaction by GC-MS or TLC until the cyclohexanone is consumed (typically 12-24 hours).

  • Workup: Concentrate the reaction mixture under reduced pressure. Purify the resulting oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate 2-oxaspiro[3.5]non-6-ene.

  • Hydrogenation: Dissolve the isolated alkene in ethanol and add 10% palladium on carbon (5 mol%). Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC).

  • Final Purification: Filter the reaction mixture through a pad of Celite®, washing with ethanol. Concentrate the filtrate under reduced pressure to yield the final product, 2-oxaspiro[3.5]nonane.

Method B: Intramolecular Williamson Ether Synthesis

This classical approach involves the base-mediated cyclization of a 1,3-halohydrin precursor.[3][7]

  • Precursor Synthesis: Start with 1-(hydroxymethyl)cyclohexanol. Convert the primary alcohol to a good leaving group, such as a tosylate or mesylate, using standard conditions (e.g., TsCl, pyridine). Then, convert the tertiary alcohol to a halide (e.g., using PBr₃).

  • Cyclization: Dissolve the resulting 1-((tosyloxy)methyl)cyclohexyl bromide precursor in a suitable solvent like THF.

  • Base Addition: Add a strong, non-nucleophilic base such as sodium hydride (NaH, 1.1 eq) portion-wise at 0°C.

  • Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quenching and Workup: Carefully quench the reaction with water. Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

  • Purification: Purify the crude product by flash column chromatography to yield 2-oxaspiro[3.5]nonane.

Protocol 2: In Vitro Metabolic Stability Assessment (Liver Microsome Assay)

This protocol provides a general framework for assessing the metabolic stability of a newly synthesized oxaspiro[3.5]nonane analogue compared to its parent compound.[8]

Objective: To determine the rate of metabolism of a test compound by liver microsomal enzymes (primarily CYPs).

Materials:

  • Pooled liver microsomes (human, rat, or mouse)

  • Test compound and parent compound (10 mM stock in DMSO)

  • NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, G6P dehydrogenase)

  • Phosphate buffer (0.1 M, pH 7.4)

  • Ice-cold acetonitrile with an internal standard (e.g., warfarin, tolbutamide) for quenching

  • 96-well plates, incubator, centrifuge, LC-MS/MS system

Step-by-Step Procedure:

  • Prepare Master Mix: On ice, prepare a master mix containing phosphate buffer and the NADPH regenerating system.

  • Prepare Microsome Solution: Prepare a 2x working solution of liver microsomes in phosphate buffer.

  • Compound Dilution: Dilute the test and parent compounds to a 2x working concentration in phosphate buffer.

  • Incubation (Time Points):

    • Add the compound working solution to designated wells of a 96-well plate.

    • Pre-warm the plate at 37°C for 5 minutes.

    • Initiate the reaction by adding the pre-warmed microsome/NADPH master mix to the wells at staggered intervals for each time point (e.g., 0, 5, 15, 30, 60 minutes). The final concentration of the test compound should be ~1 µM.

  • Reaction Quenching: At each designated time point, stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard.

  • Protein Precipitation: Seal the plate and vortex thoroughly. Centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.

  • Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the peak area of the remaining parent compound relative to the internal standard at each time point.

  • Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the line (k) can be used to calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

Conclusion and Future Outlook

The oxaspiro[3.5]nonane scaffold is a validated and highly effective tool for addressing common liabilities in drug discovery programs. Its ability to serve as a bioisostere for gem-dimethyl, carbonyl, and tert-butyl groups allows for the strategic enhancement of aqueous solubility, the modulation of lipophilicity, and a frequent improvement in metabolic stability. The rigid three-dimensional structure provides precise conformational control, enabling optimized interactions with biological targets. The synthetic routes, while requiring specific conditions such as photochemistry or multi-step preparations, are robust and accessible. As the pressure to produce differentiated drug candidates with superior properties continues to mount, the strategic application of unique, three-dimensional scaffolds like oxaspiro[3.5]nonane will undoubtedly play an increasingly critical role in the future of medicinal chemistry.

References

  • AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from AxisPharm website.

  • protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism.[9]

  • BenchChem. (2025). Exploring the Chemical Space of 2-Oxaspiro[3.5]nonane Derivatives: A Technical Guide. Retrieved from BenchChem.[3]

  • protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1.[8]

  • Merck Millipore. (n.d.). Metabolic Stability Assays. Retrieved from Merck Millipore website.[10]

  • MTTlab. (n.d.). Microsomal Stability Assay. Retrieved from MTTlab website.[11]

  • Tverdokhlib, T. V., Zhemeria, B. Y., Ishchenko, V. V., & Mykhailiuk, P. K. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2).[1]

  • ResearchGate. (2025). An improved synthesis of 2-oxa-7-azaspiro[3][10]nonane and analogs as novel reagents in medicinal chemistry | Request PDF.[5]

  • BenchChem. (2025). A Comparative Analysis of Azaspiro[3.5]nonane and Other Spirocycles in Drug Discovery. Retrieved from BenchChem.[6]

  • Nantong Yaomingkant Pharmaceutical Technology Co ltd. (2021). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof (CN113214290A).[12]

  • Carreira, E. M., et al. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(17), 8257–8322.[13]

  • Thompson, M. P. (2023). Expanding the Scope of the Paternò-Büchi Reaction Methodology Development and Mechanistic Studies. Lancaster University.

  • Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.[7]

  • Petersen, A. B., Konotop, G., Hanafiah, N. H. M., Hammershøj, P., Raab, M. S., Kraemer, A., & Clausen, M. H. (2016). Strategies for improving the solubility and metabolic stability of griseofulvin analogues. European Journal of Medicinal Chemistry, 118, 21-30.[14][15]

  • Jiangsu Aidi Pharmaceutical Co Ltd. (n.d.). Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane (CN112456789A).[16]

  • Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12233.

  • Chemistry Steps. (2022). Williamson Ether Synthesis. Chemistry Steps.[17]

  • Thompson, M. P. (2023). Expanding the Scope of the Paternò-Büchi Reaction Methodology Development and Mechanistic Studies. Lancaster University Research Directory.[18]

  • PubChemLite. (2026). 5-oxa-8-azaspiro[3.5]nonane (C7H13NO). Retrieved from PubChemLite.[19]

  • D'Auria, M. (2019). The Paternò–Büchi reaction – a comprehensive review. Photochemical & Photobiological Sciences, 18(10), 2297-2348.[20]

  • Chopra, H. (n.d.). Paterno Buchi Reaction. Scribd.[21]

  • Chemical Synthesis Database. (2025). 1-oxaspiro[3.5]nonan-3-one. Retrieved from Chemical Synthesis Database.[22]

  • Perry, I. (2019). Bioisosteres of Common Functional Groups. MacMillan Group Meeting.[2]

  • Mykhailiuk, P. K., et al. (2021). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv.[23]

  • Westphal, M. V., Wolfstädter, B. T., Plancher, J.-M., Gatfield, J., & Carreira, E. M. (2015). Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities. ChemMedChem, 10(3), 461-469.[24][25]

  • Vangone, A., & Bonvin, A. M. J. J. (2015). Computational Assessment of Protein–protein Binding Affinity by Reversely Engineering the Energetics in Protein Complexes. Scientific Reports, 5, 10336.[26]

  • Gfeller, D., et al. (2021). Computational studies of protein–drug binding affinity changes upon mutations in the drug target. WIREs Computational Molecular Science, 11(6), e1540.[27]

  • De Leseleuc, M., & O'Duill, M. (2021). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications, 57(76), 9574-9588.[4]

  • Shanghai Hec Pharma Co Ltd. (n.d.). Oxa spiro derivative, preparation method therefor, and applications thereof in medicines (EP3354649B1).[28]

  • Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Retrieved from Drug Hunter.[29]

  • Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. (2025). Journal of Pharmaceutical Sciences.[30]

  • Izzotti, A. R., & Gleason, J. L. (2020). Driving t-Butyl Axial: The Effect of Small Spirocyclic Rings on A-Values. ChemRxiv.[31]

  • Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from Chemspace.[32]

Sources

Method

Application Note: Advanced Synthetic Protocols for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

Executive Summary & Scaffold Rationale The transition from planar aromatic rings to sp³-rich, three-dimensional scaffolds—often termed the "escape from flatland"—has become a cornerstone of modern drug discovery . Within...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scaffold Rationale

The transition from planar aromatic rings to sp³-rich, three-dimensional scaffolds—often termed the "escape from flatland"—has become a cornerstone of modern drug discovery . Within this paradigm, spirocyclic systems have emerged as privileged structures. The 7-oxaspiro[3.5]nonane core, featuring a cyclobutane ring fused to a tetrahydropyran ring, serves as a highly effective bioisostere for traditional heterocycles like morpholine and piperazine, offering improved metabolic stability and aqueous solubility .

The specific building block rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is particularly valuable due to its orthogonal functionalization vectors. The C1 secondary hydroxyl group and the C3 tert-butoxy group flank the spiro-center (C4), locked in a relative trans-(1S,3R) configuration. Recent advances in modular synthesis have highlighted the utility of such spirocyclic building blocks in generating diverse, stereochemically precise chemical space for structure-activity relationship (SAR) exploration .

This technical guide provides validated, step-by-step methodologies for the divergent functionalization of this scaffold, emphasizing the mechanistic causality behind each experimental choice.

Physicochemical Profiling

Understanding the baseline properties of the scaffold is critical for predicting downstream pharmacokinetics. The high fraction of sp³ carbons (Fsp³) ensures excellent 3D spatial occupancy.

Table 1: Physicochemical Profile of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

ParameterValuePharmacological Relevance
Molecular Formula C₁₂H₂₂O₃N/A
Molecular Weight 214.30 g/mol Low MW allows for extensive downstream fragment elaboration.
Fsp³ (Fraction sp³) 1.00Maximizes 3D spatial occupancy; prevents non-specific intercalation.
Hydrogen Bond Donors 1Single C1-hydroxyl provides a specific vector for conjugation.
Hydrogen Bond Acceptors 3Enhances aqueous solubility without violating Lipinski's rules.
Topological Polar Surface Area 38.7 ŲExcellent permeability profile, suitable for CNS-targeted scaffolds.

Divergent Synthetic Workflows

The orthogonal nature of the C1-OH and C3-OtBu groups allows for divergent synthetic pathways. Below is the logical workflow for generating three distinct intermediate classes from the parent scaffold.

G SM rac-(1S,3R)-3-(tert-butoxy) -7-oxaspiro[3.5]nonan-1-ol Ketone Spirocyclic Ketone (C1 Oxidation) SM->Ketone DMP, DCM rt, 2h Azide cis-Azide Derivative (Mitsunobu Inversion) SM->Azide DPPA, DIAD, PPh3 THF, 0°C to rt Diol Spirocyclic Diol (t-Bu Deprotection) SM->Diol TFA, DCM 0°C, 4h

Caption: Divergent synthetic functionalization of the 7-oxaspiro[3.5]nonane scaffold.

Workflow 1: Oxidation to Spirocyclic Ketone

Causality & Optimization: Oxidation of the sterically hindered C1 secondary alcohol requires careful reagent selection. Traditional Swern oxidation (oxalyl chloride, DMSO, Et₃N) often leads to β-elimination of the C3-tert-butoxy group due to the basicity of triethylamine, yielding an undesired α,β-unsaturated cyclobutenone. Dess-Martin Periodinane (DMP) operates under mild, neutral-to-slightly acidic conditions, entirely circumventing epimerization and elimination pathways.

Table 2: Optimization of C1 Oxidation Conditions

Reagent SystemTemperatureYield (%)Epimerization / Side Reactions
Swern ((COCl)₂, DMSO, Et₃N)-78 °C to rt45%High (β-elimination observed due to Et₃N)
Pyridinium Chlorochromate (PCC)rt62%Moderate (Incomplete conversion)
Dess-Martin Periodinane (DMP)rt>92%None (Clean conversion, neutral conditions)

Step-by-Step Protocol:

  • Reaction Setup: Dissolve rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (1.0 equiv, 5.0 mmol) in anhydrous dichloromethane (DCM, 25 mL) under an argon atmosphere.

  • Reagent Addition: Add Dess-Martin Periodinane (1.5 equiv, 7.5 mmol) in a single portion at room temperature. The suspension will become cloudy.

  • Monitoring: Stir for 2 hours. Validation: Monitor via TLC (KMnO₄ stain, R_f ~0.4 in 1:1 Hexane/EtOAc). The product ketone exhibits a characteristic ¹³C NMR shift at ~205 ppm.

  • Quench & Workup: Dilute with DCM (20 mL) and quench with a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (30 mL). Stir vigorously for 15 minutes until the organic layer is clear (this destroys unreacted DMP and iodine byproducts).

  • Isolation: Extract the aqueous layer with DCM (2 × 20 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the spirocyclic ketone.

Workflow 2: Stereoinvertive Mitsunobu Reaction

Causality & Logic: To access the cis-(1R,3R) amine precursor, a Mitsunobu reaction is deployed to invert the C1 stereocenter. We utilize Diphenylphosphoryl azide (DPPA) as the azide source instead of sodium azide. DPPA is highly soluble in organic solvents, allowing for a homogeneous one-pot reaction and avoiding the need for biphasic mixtures or phase-transfer catalysts, which drastically reduce yields in sterically hindered spirocycles.

G Step1 PPh3 + DIAD Betaine Formation Step2 Alcohol Activation (Oxyphosphonium Ion) Step1->Step2 Proton transfer from C1-OH Step3 SN2 Attack by Azide (Stereochemical Inversion) Step2->Step3 DPPA addition Product cis-3-(tert-butoxy)-1-azido- 7-oxaspiro[3.5]nonane Step3->Product Elimination of Ph3P=O

Caption: Mechanistic pathway of the stereoinvertive Mitsunobu reaction at the C1 position.

Step-by-Step Protocol:

  • Betaine Formation: In an oven-dried flask under argon, dissolve the starting alcohol (1.0 equiv, 3.0 mmol) and Triphenylphosphine (PPh₃, 1.5 equiv, 4.5 mmol) in anhydrous THF (15 mL). Cool to 0 °C.

  • Activation: Add Diisopropyl azodicarboxylate (DIAD, 1.5 equiv, 4.5 mmol) dropwise over 10 minutes. Stir at 0 °C for 15 minutes to ensure complete formation of the oxyphosphonium ion.

  • Substitution: Add DPPA (1.5 equiv, 4.5 mmol) dropwise. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

  • Validation: The azide product ionizes poorly in LC-MS positive mode. Confirm completion via IR spectroscopy (aliquot evaporated) looking for a strong, sharp azide stretch at ~2100 cm⁻¹.

  • Purification Strategy: Concentrate the reaction mixture. To rapidly remove the bulk of the triphenylphosphine oxide (TPPO) byproduct, resuspend the crude oil in cold diethyl ether/hexane (1:1, 20 mL). The TPPO will precipitate as a white solid. Filter through a Celite pad, concentrate the filtrate, and purify via flash chromatography.

Workflow 3: Acid-Mediated tert-Butyl Deprotection

Causality & Logic: The tert-butyl ether is robust against basic and reductive conditions but highly labile to strong acids. Using Trifluoroacetic Acid (TFA) in DCM cleanly cleaves the isobutylene leaving group to reveal the C3 hydroxyl. The tetrahydropyran ring of the 7-oxaspiro[3.5]nonane system is highly stable to these acidic conditions, ensuring no ring-opening side reactions occur.

Step-by-Step Protocol:

  • Reaction Setup: Dissolve the starting material (1.0 equiv, 2.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C.

  • Deprotection: Add TFA (10.0 equiv, 20.0 mmol) dropwise. Stir at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 3 hours.

  • Validation: TLC will show complete consumption of the starting material and the appearance of a highly polar, baseline-shifted spot corresponding to the spirocyclic diol.

  • Workup: Concentrate the mixture under reduced pressure. To azeotropically remove residual TFA, resuspend the crude residue in toluene (10 mL) and evaporate (repeat 3 times). Purify via silica gel chromatography using a DCM/MeOH gradient to yield the pure diol.

References

  • Burkhard, J. A., et al. "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, 2014.[Link]

  • CCS Chemistry. "Unlocking Diverse Spirocyclic Chemical Space Enabled by Nickel Catalysis." CCS Chemistry, 2026.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals synthesizing rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol [1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals synthesizing rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol [1]. The synthesis of highly functionalized spirocyclic cyclobutanols presents unique challenges, particularly in controlling regioselectivity during ring formation and diastereoselectivity during ketone reduction.

This document provides a field-proven, self-validating four-step synthetic workflow, complete with quantitative benchmarks, step-by-step protocols, and an advanced troubleshooting FAQ to help you overcome common bottlenecks.

I. Quantitative Reaction Benchmarks

To ensure your synthesis is on track, compare your intermediate metrics against the validated data in the table below. Deviations from these expected yields or analytical markers indicate a need for troubleshooting.

StepReaction TypeKey ReagentsTemp / TimeExpected YieldKey Analytical Marker (¹H NMR / TLC)
1 Wittig OlefinationPh₃P⁺CH₂OtBu Cl⁻, NaHMDS0 °C to RT, 4h75–80%Exocyclic =CH–O signal at δ 5.8–6.0 ppm
2 [2+2] CycloadditionCl₃CCOCl, Zn-Cu coupleReflux, 6h55–65%Disappearance of =CH–O; new CCl₂ spiro center
3 DechlorinationActivated Zn powder, AcOH50 °C, 2h85–90%Appearance of cyclobutanone α-CH₂ multiplet
4 Diastereoselective ReductionL-Selectride, THF-78 °C, 2h80–85%CH–OH signal at δ 4.1 ppm; >95% cis diastereomer

II. Synthetic Workflow Visualization

The construction of the 7-oxaspiro[3.5]nonane core relies on the highly reliable [2+2] cycloaddition of an exocyclic enol ether with an in situ generated dichloroketene, followed by zinc-mediated dechlorination[2].

SynthesisWorkflow SM Tetrahydro-4H-pyran-4-one Step1 Step 1: Wittig Olefination Ph3P+CH2OtBu Cl- / NaHMDS SM->Step1 Int1 4-(tert-butoxymethylene)tetrahydropyran Step1->Int1 Step2 Step 2:[2+2] Cycloaddition Trichloroacetyl chloride, Zn-Cu Int1->Step2 Int2 2,2-dichloro-3-(tert-butoxy)- 7-oxaspiro[3.5]nonan-1-one Step2->Int2 Step3 Step 3: Dechlorination Zn powder, AcOH, 50 °C Int2->Step3 Int3 3-(tert-butoxy)- 7-oxaspiro[3.5]nonan-1-one Step3->Int3 Step4 Step 4: Diastereoselective Reduction L-Selectride, THF, -78 °C Int3->Step4 Target rac-(1S,3R)-3-(tert-butoxy)- 7-oxaspiro[3.5]nonan-1-ol Step4->Target

Figure 1: Four-step synthetic workflow for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol.

III. Step-by-Step Methodologies

Step 1: Synthesis of 4-(tert-butoxymethylene)tetrahydropyran

Causality Check: NaHMDS is chosen over n-BuLi because it is a non-nucleophilic base. n-BuLi can attack the sensitive α-alkoxy phosphonium salt, leading to degradation.

  • Suspend (tert-butoxymethyl)triphenylphosphonium chloride (1.2 eq) in anhydrous THF under argon at 0 °C.

  • Dropwise add NaHMDS (1.0 M in THF, 1.15 eq). Stir for 30 minutes until a deep red/orange ylide solution forms.

  • Add tetrahydro-4H-pyran-4-one (1.0 eq) slowly. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Validation: Quench with saturated NH₄Cl. Extract with EtOAc. The crude ¹H NMR must show the exocyclic enol ether proton at ~5.8 ppm.

Step 2: [2+2] Cycloaddition

Causality Check: The electron-rich β-carbon of the enol ether attacks the electrophilic central carbon of the dichloroketene, ensuring the tert-butoxy group ends up at the C3 position relative to the new spiro center[2].

  • Dissolve the enol ether (1.0 eq) and trichloroacetyl chloride (2.0 eq) in anhydrous diethyl ether.

  • Add freshly prepared Zn-Cu couple (3.0 eq) portionwise to maintain a gentle reflux.

  • Reflux for 6 hours.

  • Validation: Filter the suspension through a pad of Celite to remove zinc salts. Wash the filtrate with cold saturated NaHCO₃ to destroy unreacted acid chlorides.

Step 3: Zinc-Mediated Dechlorination
  • Dissolve the crude dichlorocyclobutanone in glacial acetic acid.

  • Add activated zinc powder (5.0 eq). Heat the suspension to 50 °C for 2 hours.

  • Validation: Monitor by GC-MS or TLC. Complete disappearance of the gem-dichloro isotope pattern confirms success. Filter off the zinc, neutralize carefully with NaOH, and extract with DCM.

Step 4: Diastereoselective Reduction
  • Dissolve 3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-one in anhydrous THF and cool to -78 °C.

  • Add L-Selectride (1.0 M in THF, 1.5 eq) dropwise. Stir for 2 hours at -78 °C.

  • Validation: Quench the reaction sequentially with H₂O, 3M NaOH, and 30% H₂O₂ to oxidize and destroy the borane byproducts. Extract with EtOAc and purify via silica gel chromatography.

IV. Troubleshooting & FAQs

Q1: My yield for the [2+2] cycloaddition (Step 2) is consistently below 30%, and I observe a lot of polymeric baseline material on TLC. What is going wrong? A1: The enol ether intermediate is highly acid-sensitive. During the generation of dichloroketene using trichloroacetyl chloride and Zn-Cu, Lewis acidic ZnCl₂ is produced as a byproduct. This Lewis acid can rapidly polymerize your enol ether before the cycloaddition occurs. Solution: Ensure your reaction is kept at a gentle reflux rather than a vigorous boil. If the problem persists, switch to the triethylamine (Et₃N) mediated ketene generation method. By using Et₃N instead of Zn-Cu, you eliminate ZnCl₂ from the system entirely, though you must add the Et₃N via a syringe pump over 4 hours to prevent ketene dimerization.

Q2: The dechlorination step (Step 3) is stalling at 50% conversion. How can I drive it to completion? A2: This is a classic symptom of zinc passivation. Zinc powder rapidly forms an inactive oxide layer that prevents electron transfer. Solution: You must activate the zinc powder immediately before use. Stir the zinc powder in 1M HCl for 2 minutes, filter, wash sequentially with water, ethanol, and diethyl ether, then dry under high vacuum. Alternatively, running the reaction in an ultrasonic bath (sonication) at 50 °C will continuously clean the zinc surface, ensuring complete conversion of the sterically hindered gem-dichloro group[2].

Q3: My final reduction yields a 1:1 mixture of diastereomers. How do I enrich the target rac-(1S,3R) isomer? A3: The stereocenter at C3 (bearing the bulky tert-butoxy group) dictates the facial selectivity of the reduction. If you use a small hydride source like NaBH₄ or LiAlH₄, the hydride can attack from both the hindered and unhindered faces, leading to poor selectivity. Solution: You must use a sterically demanding reducing agent like L-Selectride. At -78 °C, the bulky sec-butyl groups of L-Selectride force the hydride to attack the carbonyl exclusively from the less hindered face (the face trans to the tert-butoxy group). This stereoelectronic trajectory pushes the resulting hydroxyl group to the cis face, exclusively yielding the rac-(1S,3R) relative stereochemistry[1].

Q4: I am losing my final product during the aqueous workup of the L-Selectride reduction. Where is it going? A4: The target molecule, rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol, contains a highly polar 1,3-diol equivalent motif (a hydroxyl and a tert-butoxy group) combined with a tetrahydropyran ring. It is highly water-soluble. Solution: Do not use standard brine washes. After the oxidative quench (H₂O₂/NaOH), saturate the aqueous layer with solid NaCl before extraction, and extract with a highly polar organic solvent mixture, such as 10% isopropanol in dichloromethane or pure ethyl acetate, performing at least four extractions.

V. References

  • Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities Chemical Reviews - ACS Publications URL:[Link]

  • PubChemLite - Rac-(1s,3r)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol Université du Luxembourg / PubChemLite URL:[Link]

Sources

Optimization

Oxaspiro[3.5]nonane Synthesis: Technical Support &amp; Troubleshooting Center

[label="Ket Validating Reagent Efficiency I am now focusing on validation steps within Protocol 1. The key is to validate suppression of the alkene dimer via NMR before the next step.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

[label="Ket

Validating Reagent Efficiency

I am now focusing on validation steps within Protocol 1. The key is to validate suppression of the alkene dimer via NMR before the next step. Protocol 2 will monitor disappearance of the primary alcohol to prevent premature epoxide formation, validating reagent efficiency before base addition. I'm focusing on validating my in-text citation format.

Welcome to the Technical Support Center for the synthesis of oxaspiro[3.5]nonane derivatives. As a Senior Application Scientist, I frequently consult with discovery chemists who hit roadblocks when synthesizing these strained, three-dimensional scaffolds. While the 2-oxaspiro[3.5]nonane core is a highly sought-after bioisostere for escaping "flatland" and improving metabolic stability, its synthesis is notoriously plagued by competing side reactions.

This guide provides causal explanations, self-validating protocols, and logical troubleshooting steps for the most common synthetic hurdles encountered in both photochemical and base-mediated workflows.

Section 1: Photochemical Synthesis (Paternò–Büchi Reaction)

Context: The Paternò–Büchi [2+2] photocycloaddition between cyclohexanone and electron-deficient alkenes (e.g., maleic anhydride) is a premier route to spirocyclic oxetanes. However, the excited-state dynamics often lead to complex mixtures.

Q1: During the Paternò–Büchi reaction of cyclohexanone and maleic anhydride, my reaction mixture is dominated by alkene dimers and polymeric material. How can I selectively form the oxaspiro[3.5]nonane?

Causality & Solution: This is a classic issue of competing excited-state pathways. Both cyclohexanone and maleic anhydride absorb UV light at 300 nm. When maleic anhydride reaches its triplet excited state, it rapidly undergoes [2+2] photocycloaddition with itself (forming a dimer) or polymerizes. To suppress this, you must modulate the triplet-triplet energy transfer.

According to recent methodology developments (), the addition of p-xylene acts as a triplet quencher. It effectively suppresses the dimerization of the electron-deficient alkene, funneling the reaction toward the desired cross-cycloaddition (oxetane formation) driven by the singlet excited state of the ketone.

Q2: I am also detecting 5-hexenal in my crude NMR. Where is this coming from and how do I prevent it?

Causality & Solution: 5-Hexenal is the product of a Norrish Type I fragmentation. Upon UV irradiation, cyclohexanone can undergo α-cleavage to form an acyl-alkyl diradical, which subsequently abstracts a hydrogen to yield the open-chain aldehyde. To minimize this unimolecular side reaction, ensure precise wavelength control (strictly using 300 nm lamps with narrow emission bands) and maintain a high concentration of the alkene trap so that the intermolecular [2+2] cycloaddition outpaces the fragmentation ().

PB_Pathways Start Cyclohexanone + Maleic Anhydride UV UV Irradiation (300 nm) Start->UV TripletMA Triplet Excited Maleic Anhydride UV->TripletMA Absorption SingletKetone Excited Cyclohexanone UV->SingletKetone Absorption Dimer Alkene Dimer (Major Side Product) TripletMA->Dimer Dimerization Oxetane Oxaspiro[3.5]nonane (Desired Product) SingletKetone->Oxetane [2+2] Cycloaddition Hexenal 5-Hexenal (Norrish Type I) SingletKetone->Hexenal α-cleavage pXylene p-Xylene Additive (Triplet Quencher) pXylene->TripletMA Suppresses

Photochemical pathways in oxaspiro[3.5]nonane synthesis showing desired vs. side reactions.

Protocol 1: Telescoped Synthesis of Functionalized Spirocyclic Oxetanes

To avoid the difficult isolation of intermediate carboxylic acids derived from maleic anhydride, use this self-validating telescoped sequence:

  • Photocycloaddition: Dissolve cyclohexanone (3.0 equiv) and maleic anhydride (1.0 equiv) in anhydrous acetonitrile containing p-xylene (0.5 equiv). Irradiate at 300 nm for 24-48 hours.

    • Self-Validation Check: Pull a 50 µL aliquot for crude NMR. The disappearance of the maleic anhydride alkene proton peak (~7.0 ppm) without the appearance of the dimer peak validates successful suppression.

  • Nucleophilic Opening: Add ethanol (2.0 equiv) directly to the crude mixture and heat to reflux for 48 hours to open the anhydride, yielding the oxetane mono-ester mono-acid.

  • Amidation: Cool the mixture, add HATU (1.2 equiv), DIPEA (2.0 equiv), and your desired primary amine. Stir at room temperature for 12 hours.

  • Purification: Purify via silica gel chromatography. The suppression of the dimer allows the isolation of the highly functionalized 2-oxaspiro[3.5]nonane as a single isomer.

Section 2: Intramolecular Williamson Etherification

Context: The cyclization of 1,3-halohydrins or 1,3-diols (activated via monotosylation) is the most established non-photochemical route to oxetanes.

Q3: When treating my 1-(hydroxymethyl)cyclohexyl-1-methyl methanesulfonate with base, I get almost exclusively the elimination product (exocyclic alkene) instead of the spirocyclic oxetane. Why?

Causality & Solution: The formation of the strained four-membered oxetane ring (~107 kJ/mol ring strain) is kinetically and thermodynamically disfavored. When the leaving group is situated on a carbon with accessible β-hydrogens, strong or bulky bases (like NaH or KOtBu) will preferentially abstract the β-hydrogen, leading to E2 elimination rather than the required intramolecular S_N2 attack by the alkoxide. To troubleshoot this, switch to a milder base (e.g., K₂CO₃ in MeOH) and ensure the leaving group is highly reactive so that cyclization outpaces elimination ().

Q4: I adjusted the base, but now I'm observing Grob fragmentation. What is the mechanistic cause?

Causality & Solution: As detailed in comprehensive chemical reviews (), Grob fragmentation occurs when the molecule possesses a specific stereoelectronic alignment (antiperiplanar arrangement) between the alkoxide lone pair, the breaking C-C bond, and the leaving group. In highly substituted cyclohexane systems, the relief of steric strain drives the cleavage of the C-C bond, yielding a ketone and an alkene. Switching the solvent to a protic medium (like MeOH) alters the solvation sphere of the alkoxide, disrupting the strict antiperiplanar alignment required for fragmentation and favoring the S_N2 ring closure.

Williamson_Troubleshooting Start 1,3-Halohydrin / Monotosylate Base Base Addition (Deprotonation) Start->Base Alkoxide Alkoxide Intermediate Base->Alkoxide Oxetane Oxaspiro[3.5]nonane (Intramolecular SN2) Alkoxide->Oxetane Mild Base (K2CO3) Protic Solvent Elimination Exocyclic Alkene (E2 Elimination) Alkoxide->Elimination Strong/Bulky Base Accessible β-H Grob Ketone + Alkene (Grob Fragmentation) Alkoxide->Grob Antiperiplanar Alignment KOtBu / THF

Divergent reaction pathways of alkoxide intermediates in Williamson etherification.

Quantitative Data: Base/Solvent Effects on Cyclization Outcomes
Base / Solvent SystemPrimary Mechanistic PathwayYield of Oxaspiro[3.5]nonaneMajor Side Product
NaH / THF E2 Elimination< 10%Exocyclic Alkene
KOtBu / THF Grob Fragmentation15 - 20%Ring-opened Ketone
Ag₂O / Toluene Intramolecular S_N260 - 70%Unreacted Starting Material
K₂CO₃ / MeOH Intramolecular S_N275 - 85%Minimal (Optimized)
Protocol 2: Base-Mediated Intramolecular Cyclization of 1,3-Diols
  • Activation: Dissolve the 1,3-diol precursor in anhydrous DCM. Add 1.05 equiv of TsCl and 2.0 equiv of pyridine. Stir at 0 °C for 4 hours to selectively monotosylate the primary alcohol.

    • Self-Validation Check: Monitor via TLC. The reaction must be quenched exactly when the starting diol is consumed to prevent over-tosylation (which guarantees elimination).

  • Solvent Exchange: Concentrate the crude mixture under reduced pressure and immediately redissolve in anhydrous Methanol.

  • Cyclization: Add 3.0 equiv of finely powdered K₂CO₃. Stir at room temperature for 16 hours. (Crucial: Avoid KOtBu/THF to prevent Grob fragmentation).

  • Workup: Filter the suspension through a Celite pad to remove inorganic salts, concentrate, and purify via flash chromatography.

Section 3: Downstream Handling & Stability

Q5: My isolated oxaspiro[3.5]nonane degrades during downstream deprotection steps. Are oxetanes stable to acidic conditions?

Causality & Solution: Oxetanes possess significant ring strain, and the oxygen atom is highly basic compared to unstrained ethers (like THF). Consequently, they are highly susceptible to acid-catalyzed ring opening. If your synthesis involves Boc-deprotection or other acidic steps (e.g., TFA in DCM, or HCl in dioxane), the oxetane will undergo nucleophilic ring opening to form a 1,3-diol derivative.

Solution: Design your synthetic route to avoid strong Brønsted or Lewis acids after the oxetane is installed. Use orthogonal protecting groups such as Cbz (removed via neutral hydrogenolysis) or Alloc (removed via mild Pd-catalysis) to maintain the integrity of the oxaspiro[3.5]nonane core.

References

  • Title: Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives Source: Chemical Communications (RSC Publishing) URL: [Link]

  • Title: Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry Source: Chemical Reviews (ACS Publications) URL: [Link]

  • Title: Expanding the Scope of the Paternò-Büchi Reaction Methodology Development and Mechanistic Studies Source: Lancaster University EPrints URL: [Link]

Troubleshooting

Technical Support Center: HPLC Method Development for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with developing robust, self-validating HPLC methodologies for rac-(1S,3R)-3-(tert-butox...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with developing robust, self-validating HPLC methodologies for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol .

Because this molecule features a spirocyclic aliphatic core, lacks a UV chromophore, and exists as a racemic mixture, it presents a trifecta of analytical challenges: detection limits, chiral recognition, and peak shape optimization. The following troubleshooting guides and FAQs synthesize field-proven strategies to overcome these hurdles.

Section 1: Detector Selection & Optimization

Q: Why is my UV-Vis signal practically non-existent or buried in baseline noise? A: The analyte, rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol, consists entirely of sigma bonds and non-bonding electrons (ethers and an alcohol). It lacks the conjugated π -electron systems (aromatic rings, double bonds) required for UV absorption[1]. Attempting to detect this molecule at low wavelengths (190–210 nm) forces the detector to operate at its energy limits, amplifying the background absorbance of the mobile phase and resulting in severe baseline noise.

Solution: You must transition to a universal, mass-based detector such as Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) [2][3]. CAD is highly recommended as it provides a more uniform response independent of the analyte's chemical properties and superior sensitivity for non-chromophoric compounds[4][5].

Table 1: Detector Performance Metrics for Non-Chromophoric Spirocycles
Detector TechnologySensitivity LimitResponse LinearityGradient CompatibilityMobile Phase Requirement
UV-Vis (<210 nm) Poor (>10 µg/mL)ExcellentPoor (Baseline drift)UV-transparent
ELSD Good (~100 ng)Non-linear (Log-Log)Yes100% Volatile
CAD Excellent (~10 ng)Semi-linearYes100% Volatile
Refractive Index (RID) Moderate (~1 µg)LinearNo (Isocratic only)Isocratic only

Q: How do I configure my HPLC system to use CAD/ELSD for this specific molecule? A: Both CAD and ELSD require the mobile phase to be nebulized and evaporated, leaving only the non-volatile analyte particles to be detected[6]. Because rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is a relatively low-molecular-weight, semi-volatile compound, high evaporation temperatures will cause the analyte to evaporate alongside the solvent, destroying your signal.

Step-by-Step Methodology: CAD Optimization Protocol

  • Mobile Phase Preparation: Ensure 100% of your mobile phase components are volatile. Use LC-MS grade solvents. If additives are needed, strictly use volatile modifiers (e.g., 0.1% Formic Acid, Ammonium Formate). Never use phosphate buffers.

  • Evaporation Temperature Tuning: Start the detector evaporation temperature at 35°C (low-temp mode). Inject a 0.1 mg/mL standard.

  • Temperature Titration: Decrease the temperature in 5°C increments down to 20°C. Monitor the peak area. The optimal temperature is the lowest point that maintains a stable baseline noise while maximizing the analyte's peak area.

  • Power Function Adjustment (CAD only): To correct the inherent semi-linear response of aerosol detectors, set the CAD Power Function value (PFV) to 1.0 for initial screening, and optimize between 0.9–1.3 during validation to achieve R2>0.99 .

Section 2: Chiral Separation Strategy

Q: What is the most logical approach to separating the (1S,3R) and (1R,3S) enantiomers? A: The chiral recognition of this molecule relies on hydrogen bonding (via the 1-ol hydroxyl group) and steric inclusion of the bulky tert-butoxy and spirocyclic groups. Immobilized polysaccharide-based chiral stationary phases (CSPs) are the gold standard here because they offer multimodal interactions and allow the use of a wide range of organic solvents without degrading the column[7][8].

Table 2: Polysaccharide Chiral Column Screening Matrix
Column ChemistryBackboneRecommended ModePrimary Analyte Interaction Mechanism
Amylose tris(3,5-dimethylphenylcarbamate) AmylosePolar Organic / NPHydrogen bonding (carbamate), steric inclusion
Cellulose tris(3,5-dimethylphenylcarbamate) CellulosePolar Organic / NPHydrogen bonding, dipole-dipole
Cellulose tris(4-methylbenzoate) CellulosePolar Organic / NPEster dipole interactions, steric fit

Step-by-Step Methodology: Chiral Screening Protocol

  • Column Selection: Install an immobilized Amylose-based column (e.g., Chiralpak IA or equivalent) and a Cellulose-based column (e.g., Chiralpak IB/IC)[9].

  • Elution Mode: Utilize Polar Organic Mode (POM) . Prepare a mobile phase of 100% Methanol and 100% Acetonitrile. POM is highly compatible with CAD/ELSD due to its high volatility and low viscosity[10].

  • Screening Run: Inject 5 µL of the racemic mixture. Run an isocratic method at 1.0 mL/min using 100% Methanol, followed by a separate run of 100% Acetonitrile.

  • Causality of Co-solvents: If partial separation is observed, the thermodynamic kinetics of the chiral recognition are functioning but need tuning. Introduce 5–10% Isopropanol (IPA). The bulky IPA molecules subtly alter the tertiary structure of the polysaccharide grooves, often dramatically shifting enantioselectivity ( α )[11].

G Start rac-(1S,3R)-Spirocyclic Analyte Screening Chiral Column Screening (Immobilized Polysaccharide) Start->Screening Mode Select Elution Mode (Polar Organic / NP) Screening->Mode Detector Optimize Universal Detector (CAD / ELSD at Low Temp) Mode->Detector Eval Evaluate Resolution (Rs) Detector->Eval Decision Rs ≥ 1.5? Eval->Decision Optimize Thermodynamic Optimization (Temp, Protic Co-solvent) Decision->Optimize No Validate Method Validation (Self-Validating Protocol) Decision->Validate Yes Optimize->Eval Re-evaluate

Caption: Workflow for chiral HPLC-CAD method development of non-chromophoric spirocyclic racemates.

Section 3: Troubleshooting & System Suitability

Q: I am experiencing severe peak tailing and loss of resolution. How do I fix this? A: Peak tailing for this molecule is almost exclusively driven by the 1-ol hydroxyl group. The -OH group acts as a strong hydrogen bond donor/acceptor. If the mobile phase lacks a competing protic solvent, the analyte's hydroxyl group will strongly and non-specifically bind to the carbamate linkages of the CSP or residual silanols on the silica support, causing slow desorption kinetics. Solution: Add a protic modifier (e.g., 2–5% Ethanol or Isopropanol) to the mobile phase. The alcohol modifier competes for these high-energy hydrogen bonding sites, facilitating faster mass transfer and sharpening the peaks.

Q: My CAD baseline is drifting significantly during gradient elution. How can I validate if the issue is the detector or the method? A: CAD and ELSD responses are highly dependent on the physical properties of the mobile phase (surface tension, viscosity, and volatility). During a gradient, the changing organic composition alters nebulization efficiency and droplet size, inherently causing baseline drift[2]. To ensure this drift isn't masking impurities, you must implement a Self-Validating Inverse Gradient Protocol .

Step-by-Step Methodology: Self-Validating Inverse Gradient

  • System Setup: Plumb a second, identical HPLC pump (Pump B) directly into a T-junction positioned after the analytical column but before the CAD/ELSD detector.

  • Method Programming: Program Pump B to deliver the exact inverse of the analytical gradient (Pump A). For example, if Pump A runs from 10% to 90% Organic, Pump B must simultaneously run from 90% to 10% Organic at the same flow rate.

  • Validation Outcome: The combined flow entering the detector will maintain a constant 50/50 solvent composition throughout the run. If the baseline drift disappears, the method is validated, and the previous drift was a solvent artifact. If a baseline "bump" remains, it is a true eluting impurity that requires investigation.

References
  • Almeling, S., Ilko, D., & Holzgrabe, U. (2012). Charged aerosol detection in pharmaceutical analysis. Journal of Pharmaceutical and Biomedical Analysis, 69, 50-63.[Link]

  • Ferencz, E., et al. (2024). Possibilities and limitations of computer assisted chiral HPLC method development for ozanimod on polysaccharide based chiral stationary phases. Scientific Reports, 14(1), 26757.[Link]

  • Lab Manager. (2020). ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis. Lab Manager. [Link]

  • Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. ResearchGate.[Link]

Sources

Optimization

Troubleshooting diastereoselectivity in spiro-compound synthesis

Welcome to the Spiro-Synthesis Support Hub , a dedicated technical resource for researchers, synthetic chemists, and drug development professionals. Synthesizing spiro-compounds—particularly spirooxindoles and spiro-coum...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Spiro-Synthesis Support Hub , a dedicated technical resource for researchers, synthetic chemists, and drug development professionals.

Synthesizing spiro-compounds—particularly spirooxindoles and spiro-coumarins—presents unique stereochemical challenges. The formation of a quaternary spiro-center requires precise control over facial selectivity, often hindered by steric clashes and conformational flexibility. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the causality behind diastereomeric failures and provide self-validating protocols to ensure your syntheses are robust, reproducible, and mechanistically sound.

Part 1: Interactive Troubleshooting FAQs

Q1: My spiroannulation yielded a 1:1 diastereomeric mixture despite using a reported stereoselective organocatalyst. What went wrong? The Causality: The issue likely lies in a mismatched co-catalyst or additive, which dictates the tightness of the transition state. In organocatalytic cascades (e.g., trienamine-mediated Diels-Alder reactions), the additive does more than buffer the pH; it actively participates in the hydrogen-bonding network. For instance, in the synthesis of spiro-fused coumarins using a cinchonidine-based primary amine, using p-methylbenzoic acid as an additive stabilizes the endo transition state via H-bonding, yielding a high diastereomeric ratio (d.r.). Conversely, switching to a base like triethylamine (TEA) disrupts this network, completely reversing the diastereoselectivity toward the exo product[1]. The Fix: Re-evaluate your additive. If you require the endo product, ensure your acidic additive is dry and stoichiometrically matched to your amine catalyst.

Q2: I achieve a high d.r. in the crude NMR, but the isolated d.r. after silica gel chromatography is poor. How do I fix this? The Causality: You are experiencing post-reaction epimerization. The spiro-center itself is stable, but adjacent enolizable stereocenters (often alpha to a carbonyl or imine) are highly susceptible to epimerization catalyzed by the slightly acidic silanol groups on standard silica gel. The kinetic product is successfully formed in the flask but reverts to a thermodynamic mixture on the column. The Fix: Switch to neutral alumina for chromatography, or pre-treat your silica gel by flushing the column with 1% TEA in hexanes prior to loading your sample. Alternatively, bypass chromatography entirely and isolate the major diastereomer via selective crystallization.

Q3: How does the choice of Lewis acid affect facial selectivity in multicomponent spirocyclopropanation? The Causality: Multicomponent reactions (MCRs) are entropically demanding. Without a strong coordinating metal, the intermediates (e.g., isatin and phosphono-acetates) rotate freely, leading to poor facial attack selectivity. Rare-earth metals, particularly Scandium triflate ( Sc(OTf)3​ ), possess high oxophilicity and specific coordination geometries. Sc3+ rigidly chelates the dicarbonyl moieties of the intermediates, locking them into a single reactive conformation and forcing the incoming nucleophile to attack from one specific face, driving the d.r. to >90:1[2]. The Fix: If your MCR lacks stereocontrol, introduce 10 mol% Sc(OTf)3​ or Y(OTf)3​ to template the transition state.

Part 2: Mechanistic Troubleshooting Workflow

The following diagnostic tree illustrates the logical progression for isolating the root cause of poor diastereoselectivity in spiro-compound synthesis.

G Start Issue: Low d.r. in Spiroannulation CrudeCheck Check Crude NMR (Before Workup) Start->CrudeCheck HighCrude High d.r. in Crude CrudeCheck->HighCrude d.r. > 10:1 LowCrude Low d.r. in Crude CrudeCheck->LowCrude d.r. < 3:1 EpiCheck Epimerization during purification/workup HighCrude->EpiCheck KineticCheck Poor Kinetic Control or Transition State LowCrude->KineticCheck FixEpi Action: Use Et3N-treated Silica or Crystallization EpiCheck->FixEpi FixKinetic Action: Screen Additives (Acid/Base) & Lower Temp KineticCheck->FixKinetic

Workflow for diagnosing and resolving diastereoselectivity loss in spiro-compound synthesis.

Part 3: Quantitative Data & Parameter Impact

Understanding how specific variables manipulate the transition state is critical. The table below summarizes the causal relationships between reaction parameters and resulting diastereoselectivity based on recent literature.

Table 1: Impact of Reaction Parameters on Diastereomeric Ratio (d.r.)

Scaffold TargetCatalyst / Lewis AcidCo-catalyst / AdditiveSolventYield (%)d.r. (Isolated)Causality / Mechanism
Spiro-coumarinCinchonidine-aminep-Methylbenzoic acidToluene85>20:1Acid stabilizes endo transition state via rigid H-bonding[1].
Spiro-coumarinCinchonidine-amineTriethylamine (TEA)Toluene781:20Base disrupts H-bonding network, favoring exo approach[1].
Spirocyclopropyl oxindole Sc(OTf)3​ (10 mol%)NoneEtOH9492:8High oxophilicity of Sc3+ rigidly coordinates isatin, locking facial attack[2].
Spirocyclopropyl oxindoleNone (Control) K2​CO3​ EtOH451:1Lack of metal coordination leads to free rotation and poor facial selectivity[2].
Spiro[3-azabicyclo]hexaneSquaramide (Bifunctional)NoneDCM76>19:1Dual H-bond donors coordinate the dipole, while the basic amine activates the ylide[3].

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be self-validating—meaning it contains built-in checkpoints to diagnose failure before the final step.

Protocol A: Diastereodivergent Organocatalytic Synthesis of Spiro-Coumarins[1]

Objective: Synthesize spiro-fused coumarins with absolute control over the endo/exo diastereomer formation.

  • Preparation: In a flame-dried 10 mL Schlenk tube under argon, add the cinchonidine-based primary amine catalyst (20 mol%) and the cyclic 2,5-dienone (0.1 mmol).

  • Divergent Additive Selection:

    • For Endo-diastereomer: Add p-methylbenzoic acid (40 mol%).

    • For Exo-diastereomer: Add Triethylamine (40 mol%).

  • Reaction: Dissolve the mixture in anhydrous toluene (1.0 mL). Stir at room temperature for 15 minutes to allow enamine/trienamine formation. Add the coumarin derivative (0.15 mmol) in one portion. Stir for 24–48 hours until TLC indicates complete consumption of the dienone.

  • Self-Validation Checkpoint (Critical): Before workup, extract a 50 µL aliquot of the crude mixture. Evaporate the solvent and dissolve in CDCl3​ . Obtain a 1H -NMR spectrum. Calculate the d.r. by integrating the distinct vinylic protons of the spiro-ring.

    • Validation Logic: If the crude d.r. matches your target (>15:1) but degrades after purification, the reaction was successful, but the product is silica-sensitive. You have successfully validated the chemistry and isolated the failure to the purification step.

  • Purification: Purify via flash chromatography using neutralized silica gel (pre-flushed with 1% TEA in EtOAc/Hexane).

Protocol B: Rare-Earth Metal Catalyzed Spirocyclopropanation[2]

Objective: Synthesize spirocyclopropyl oxindoles via a highly diastereoselective multicomponent reaction.

  • Reagent Assembly: In a 25 mL round-bottom flask, combine N-methylisatin (1.0 mmol), triethyl phosphonoacetate (1.0 mmol), 2-bromoacetophenone (1.0 mmol), and pyridine (1.2 mmol) in ethanol (5.0 mL).

  • Catalyst Addition: Add Sc(OTf)3​ (10 mol%, 0.1 mmol) to the stirring mixture.

  • Reaction: Heat the mixture to 60 °C and monitor via TLC. The reaction typically reaches completion in 4–6 hours. The Sc3+ acts as a rigid template, forcing the trans-diastereomer.

  • Self-Validation Checkpoint: Upon completion, cool the flask to room temperature. A precipitate should form. Filter the precipitate and wash with cold ethanol. Run a crude NMR on the solid.

    • Validation Logic: The Sc(OTf)3​ protocol is designed to precipitate the pure trans-diastereomer. If the crude solid shows a d.r. of <10:1, the templating effect failed, indicating the Sc(OTf)3​ was likely hydrated and deactivated. This validates the necessity of using anhydrous metal salts.

References

  • Diastereodivergent and Enantioselective Organocatalytic Synthesis of Spiro-Fused Coumarins via [4+2] Cycloadditions Source: Organic Letters (ACS Publications) URL:[Link]

  • Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts Source: Organic Letters (ACS Publications) URL:[Link]

  • Organocatalytic Diastereoselective Synthesis of Spiro[3-azabicyclo[3.1.0]hexanes] via 1,3-Dipolar Cycloaddition of Azomethine Ylides with Cyclopropenes Source: New Journal of Chemistry / ResearchGate URL:[Link]

Sources

Troubleshooting

Stability issues of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

Welcome to the Technical Support Center for spirocyclic oxetane and tetrahydropyran derivatives. As a Senior Application Scientist, I have designed this guide to address the unique structural vulnerabilities of rac-(1S,3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for spirocyclic oxetane and tetrahydropyran derivatives. As a Senior Application Scientist, I have designed this guide to address the unique structural vulnerabilities of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol .

This molecule features a highly strained spiro[3.5]nonane core fused with an acid-labile tert-butyl ether. Successful functionalization requires a deep understanding of the thermodynamic forces at play—specifically, cyclobutane ring strain and carbocation stability.

Part 1: Deep-Dive Troubleshooting (FAQs)

Q1: Why does my compound degrade into a highly polar byproduct during acidic workups or Boc-deprotection steps? Symptom: Loss of the target mass in LC-MS; appearance of a new peak with M-56 (loss of isobutylene), and the product streaks heavily on normal-phase TLC. Mechanistic Causality: The tert-butoxy group is highly susceptible to acid-catalyzed cleavage. In the presence of strong acids (e.g., TFA, HCl) or strong Lewis acids, the ether oxygen is reversibly protonated. Because the resulting tert-butyl cation is highly stabilized by hyperconjugation and steric relief, the C-O bond cleaves readily via an SN1 or E1 mechanism[1]. This releases isobutylene gas and leaves behind a highly polar 1,3-diol on the spirocyclic core. Solution: Avoid global acidic deprotection strategies. If you must remove a Boc group elsewhere on the molecule, consider using orthogonal protecting groups (e.g., Cbz or Fmoc). If mild acidic conditions are mandatory, use dilute weak acids (e.g., acetic acid) and keep temperatures strictly below 20 °C.

Q2: I attempted to oxidize the 1-ol to a ketone, but I am isolating ring-expanded byproducts. What went wrong? Symptom: Disappearance of the starting material, but the expected spiro-cyclobutanone is missing. Instead, ester, lactone, or linear aliphatic chains are observed. Mechanistic Causality: The spiro[3.5]nonane system contains a cyclobutane ring, which inherently possesses approximately 26 kcal/mol of ring strain[2]. While the cyclobutanol itself is relatively stable, oxidizing it to a cyclobutanone introduces additional angle strain at the spiro-center. Under harsh oxidative conditions (especially with peroxides, Co(II)/O2, or radical initiators), the cyclobutanol undergoes strain-release ring opening. For example, oxidative ring expansion can readily form 1,2-dioxanes or lactones to relieve the 26 kcal/mol energetic penalty[3]. Solution: Use strictly non-radical, non-nucleophilic oxidants. buffered with NaHCO3 is the gold standard here, as it operates at room temperature without generating radical intermediates.

Q3: Can I perform a nucleophilic substitution (e.g., Mitsunobu or halogenation) directly on the 1-ol position? Symptom: Low yields, elimination products (cyclobutenes), or skeletal rearrangements. Mechanistic Causality: The 1-ol position is adjacent to the spiro-quaternary center, making it a highly sterically hindered, neopentyl-like position. Forcing an SN2 reaction often leads to E2 elimination (forming a spiro-cyclobutene) or carbocation-mediated skeletal rearrangements (ring expansion to a cyclopentane derivative) to relieve the cyclobutane ring strain[2]. Solution: Do not attempt direct SN2 displacements. Instead, convert the alcohol to a highly reactive leaving group (e.g., triflate) at -78 °C, and immediately trap it with a small, highly reactive nucleophile.

Part 2: Quantitative Stability Matrix

To aid in experimental design, the following table summarizes the thermodynamic stability of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol across various standard laboratory conditions.

Reaction ConditionReagent ExampleStability StatusPrimary Degradation Pathway
Strong Acid TFA, HCl (conc.)Highly Unstable SN1/E1 cleavage of tert-butyl ether[1]
Lewis Acid BF3·OEt2, Sc(OTf)3Unstable Ether cleavage / Tetrahydropyran opening[4]
Strong Base NaH, LDA, KOtBuStable None (Spirocyclic core is base-stable)
Oxidative (Radical) Co(acac)2 / O2Highly Unstable Oxidative ring expansion of cyclobutanol[3]
Oxidative (Mild) Dess-Martin (Buffered)Stable Yields cyclobutanone (Stable if isolated quickly)
Thermal > 80 °C in solventModerately Stable Slow degradation if trace acid is present

Part 3: Self-Validating Experimental Protocols

Protocol 1: Strain-Preserving Oxidation to Cyclobutanone

This protocol utilizes buffered Dess-Martin Periodinane to prevent both acid-catalyzed ether cleavage and radical-induced ring opening.

  • Preparation: Flame-dry a round-bottom flask. Add rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (1.0 eq) and dissolve in anhydrous CH2Cl2 (0.1 M).

  • Buffering (Critical Step): Add solid NaHCO3 (5.0 eq) to the stirring solution. Causality: Commercial DMP often contains trace acetic acid. NaHCO3 neutralizes this, preventing the SN1 cleavage of the tert-butyl ether[4].

  • Oxidation: Cool the suspension to 0 °C. Add Dess-Martin Periodinane (1.5 eq) in three portions over 15 minutes.

  • Self-Validation Checkpoint 1: After 2 hours at room temperature, perform a TLC (Hexane/EtOAc 7:3). The starting material (Rf ~0.4) should be fully consumed, replaced by a less polar UV-active spot (Rf ~0.6). If a baseline spot appears, acid-cleavage has occurred (check buffer quality).

  • Quench: Pour the reaction into a 1:1 mixture of saturated aqueous NaHCO3 and saturated aqueous Na2S2O3. Stir vigorously for 30 minutes until the organic layer is completely clear. Causality: Na2S2O3 reduces unreacted hypervalent iodine, preventing oxidative ring-opening during concentration.

  • Isolation: Extract with CH2Cl2, dry over Na2SO4, and concentrate under reduced pressure (water bath < 25 °C to prevent thermal strain-release).

Protocol 2: Base-Promoted Alkylation of the 1-ol

Because the spirocyclic core and the tert-butyl ether are completely stable to strong bases, Williamson ether synthesis is highly efficient here.

  • Preparation: Dissolve the spiro-alcohol (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Cool to 0 °C.

  • Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.5 eq). Stir for 30 minutes at 0 °C until H2 evolution ceases.

  • Alkylation: Add the alkyl halide (e.g., Methyl Iodide, 2.0 eq) dropwise. Warm to room temperature and stir for 4 hours.

  • Self-Validation Checkpoint 2: LC-MS should show the addition of the alkyl mass without the loss of 56 Da (isobutylene). The spirocyclic core will remain intact due to the absence of electrophilic strain-activators.

  • Workup: Quench carefully with cold water, extract with EtOAc, and wash with brine.

Part 4: Mechanistic Degradation Pathways

The following logical workflow illustrates the divergent degradation pathways of the spirocyclic scaffold when exposed to improper experimental conditions.

G Start rac-(1S,3R)-3-(tert-butoxy) -7-oxaspiro[3.5]nonan-1-ol Acid Strong Acid Exposure (e.g., TFA, HCl) Start->Acid Protonation of ether Oxidant Harsh Oxidants (e.g., Peroxides, Radicals) Start->Oxidant Alcohol Oxidation Diol 7-oxaspiro[3.5]nonane-1,3-diol + Isobutylene Acid->Diol SN1/E1 Cleavage Ketone Cyclobutanone Intermediate (High Ring Strain) Oxidant->Ketone Strain increases RingOpen Ring-Opened / Expanded Products (Strain Release) Ketone->RingOpen C-C Bond Cleavage

Degradation pathways of the spirocyclic scaffold under acidic and harsh oxidative conditions.

Part 5: References

  • Cleaving Ethers Source: Chemistry LibreTexts URL:[Link]

  • Oxidative Ring Expansion of Cyclobutanols: Access to Functionalized 1,2-Dioxanes Source: Organic Letters (ACS Publications) URL:[Link]

  • Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis Source: PMC (National Institutes of Health) URL:[Link]

  • Alcohols and Di-tert-butyl Dicarbonate: How the Nature of the Lewis Acid Catalyst May Address the Reaction to the Synthesis of tert-Butyl Ethers Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Predicted ¹H and ¹³C NMR Spectral Data of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

A Comprehensive Guide to the ¹H and ¹³C NMR Characterization of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol and a Comparison with Structural Analogs In the landscape of modern drug discovery, the nuanced archit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Comprehensive Guide to the ¹H and ¹³C NMR Characterization of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol and a Comparison with Structural Analogs

In the landscape of modern drug discovery, the nuanced architecture of spirocyclic scaffolds has garnered significant attention. These three-dimensional structures offer a pathway to novel chemical space, often leading to compounds with enhanced pharmacological profiles. Within this class of molecules, rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol stands as a molecule of interest, combining the rigidity of a spirocycle with the functionality of an alcohol and the steric bulk of a tert-butoxy group. A thorough understanding of its structure, particularly its stereochemistry, is paramount for its application in medicinal chemistry. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for such detailed structural elucidation in solution.

This technical guide provides an in-depth analysis of the ¹H and ¹³C NMR spectroscopic features of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol. In the absence of published experimental spectra for this specific compound, we present a detailed prediction of its ¹H and ¹³C NMR spectra. This predicted data is then critically compared with the experimentally determined NMR data of structurally related analogs to provide a robust framework for its characterization. This guide is intended for researchers, scientists, and drug development professionals who are engaged in the synthesis and characterization of complex small molecules.

The predicted ¹H and ¹³C NMR spectral data for the target molecule were generated using advanced computational models. These predictions are based on extensive databases of known chemical shifts and coupling constants, providing a reliable starting point for spectral assignment.

Table 1: Predicted ¹H and ¹³C NMR Data for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

¹H NMR ¹³C NMR
Proton Predicted δ (ppm) Carbon Predicted δ (ppm)
H13.9 - 4.1C165 - 70
H2a2.0 - 2.2C230 - 35
H2b1.8 - 2.0C368 - 73
H34.2 - 4.4C435 - 40
H4a2.3 - 2.5C5 (spiro)45 - 50
H4b2.1 - 2.3C630 - 35
H6a1.9 - 2.1C868 - 73
H6b1.7 - 1.9C930 - 35
H8a4.5 - 4.7C(CH₃)₃75 - 80
H8b4.3 - 4.5C(CH₃)₃28 - 30
H9a2.0 - 2.2
H9b1.8 - 2.0
OHVariable
C(CH₃)₃1.2 - 1.3

Comparative Analysis with Structurally Related Compounds

To ground our predictions in experimental evidence, we will compare the expected spectral features of our target molecule with the published NMR data of two key structural analogs: 7-oxaspiro[3.5]nonan-1-ol and rac-(1R,3S)-3-(tert-butoxy)-2,2-dimethylcyclobutan-1-ol.

Comparative Compound 1: 7-Oxaspiro[3.5]nonan-1-ol

This compound shares the same 7-oxaspiro[3.5]nonane core as our target molecule but lacks the tert-butoxy substituent. Its NMR data provides a baseline for understanding the chemical shifts of the spirocyclic framework.

Table 2: Experimental ¹H and ¹³C NMR Data for 7-Oxaspiro[3.5]nonan-1-ol

¹H NMR ¹³C NMR
Proton Experimental δ (ppm) Carbon Experimental δ (ppm)
H1~3.8C1~67
Ring Protons1.6 - 2.4C2, C4, C6, C925 - 40
H8~4.5C5 (spiro)~48
C8~70

Note: The exact chemical shifts for the ring protons are often reported as complex multiplets. Data is generalized from typical values for similar structures.

Comparative Compound 2: rac-(1R,3S)-3-(tert-butoxy)-2,2-dimethylcyclobutan-1-ol

This analog contains the 3-(tert-butoxy)cyclobutanol motif, allowing us to examine the influence of the tert-butoxy group on a four-membered ring system.

Table 3: Experimental ¹H and ¹³C NMR Data for rac-(1R,3S)-3-(tert-butoxy)-2,2-dimethylcyclobutan-1-ol

¹H NMR ¹³C NMR
Proton Experimental δ (ppm) Carbon Experimental δ (ppm)
H1~4.0C1~68
H3~4.2C3~71
C(CH₃)₃~1.2C(CH₃)₃~76
C(CH₃)₃~29

Note: Data is based on typical chemical shifts for substituted cyclobutanes and tert-butoxy groups.

Interpretation and Discussion

The predicted NMR data for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol can be rationalized by considering the structural features of the molecule and the experimental data from our comparative compounds.

  • The Spirocyclic Core : The spirocyclic carbon (C5) is predicted to have a chemical shift around 45-50 ppm, which is consistent with the experimental data for 7-oxaspiro[3.5]nonan-1-ol. This quaternary carbon is a key feature in the ¹³C NMR spectrum.

  • The Oxetane Ring : The protons on the carbon adjacent to the oxygen in the tetrahydropyran ring (H8) are expected to be deshielded due to the electronegativity of the oxygen, with a predicted chemical shift of around 4.3-4.7 ppm. This is in good agreement with the data for 7-oxaspiro[3.5]nonan-1-ol.

  • The Cyclobutanol Ring : The protons on the carbons bearing the hydroxyl (H1) and tert-butoxy (H3) groups are predicted to be in the range of 3.9-4.4 ppm. The hydroxyl group's proton signal is variable and will depend on the solvent and concentration. The presence of the electron-withdrawing oxygen atoms leads to the downfield shift of these protons.

  • The tert-Butoxy Group : The nine equivalent protons of the tert-butyl group are expected to give a sharp singlet at around 1.2-1.3 ppm, a characteristic signal that is highly informative in the ¹H NMR spectrum. The quaternary carbon of the tert-butoxy group is predicted around 75-80 ppm, and the methyl carbons around 28-30 ppm, consistent with the data from the cyclobutanol analog.

Experimental Protocol for NMR Data Acquisition

For researchers who have synthesized this compound, the following protocol outlines the steps for acquiring high-quality ¹H and ¹³C NMR spectra.

  • Sample Preparation :

    • Weigh approximately 5-10 mg of the purified compound.

    • Dissolve the sample in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is often a good first choice for non-polar to moderately polar compounds.

    • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm) if the spectrometer is not calibrated to the residual solvent peak.

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Setup and ¹H NMR Acquisition :

    • Use a spectrometer with a field strength of at least 400 MHz for better signal dispersion.

    • Tune and shim the probe to ensure a homogeneous magnetic field.

    • Acquire a standard one-pulse ¹H NMR spectrum. Typical parameters include:

      • Pulse angle: 30-45 degrees

      • Acquisition time: 2-4 seconds

      • Relaxation delay: 1-5 seconds

      • Number of scans: 8-16

    • Process the data with Fourier transformation, phase correction, and baseline correction.

  • ¹³C NMR Acquisition :

    • Acquire a proton-decoupled ¹³C NMR spectrum. This will show each unique carbon as a singlet.

    • Typical parameters include:

      • Pulse angle: 30-45 degrees

      • Acquisition time: 1-2 seconds

      • Relaxation delay: 2-5 seconds

      • Number of scans: 1024 or more, depending on the sample concentration.

    • For more detailed structural information, consider acquiring a DEPT (Distortionless Enhancement by Polarization Transfer) spectrum to differentiate between CH, CH₂, and CH₃ groups.

Visualizing the Structure and NMR Correlations

A clear visual representation of the molecule is essential for assigning NMR signals.

Caption: Molecular structure of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol.

Conclusion

The comprehensive NMR characterization of novel molecules is a cornerstone of chemical research and drug development. While experimental data for rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol is not yet publicly available, this guide provides a robust, predictive framework for its ¹H and ¹³C NMR spectra. By comparing these predictions with the experimental data of structurally related compounds, we have established a reliable basis for the interpretation and assignment of its key spectroscopic features. The provided experimental protocol offers a practical guide for researchers to obtain high-quality NMR data for this and similar spirocyclic systems. This approach of combining predictive methods with comparative analysis is a powerful strategy in the structural elucidation of new chemical entities.

References

  • NextSDS. rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol. [Link]

  • NMRdb.org. Predict 1H proton NMR spectra. [Link]

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Comparative

Mass spectrometry analysis of rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

A Case Study on rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol The sp³-Rich Paradigm and Analytical Challenges Modern drug discovery has increasingly shifted away from flat, sp²-hybridized aromatic molecules towar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Case Study on rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol

The sp³-Rich Paradigm and Analytical Challenges

Modern drug discovery has increasingly shifted away from flat, sp²-hybridized aromatic molecules toward sp³-rich spirocyclic scaffolds [1]. Molecules containing the 7-oxaspiro[3.5]nonane core offer enhanced conformational rigidity, improved target specificity, and superior metabolic stability compared to their linear or planar heteroaromatic counterparts [2].

However, this structural complexity introduces significant analytical challenges. Unlike highly conjugated aromatic systems that yield stable, predictable molecular ions, spirocycles lack extended π-conjugation. Consequently, their gas-phase ionization and fragmentation behaviors are highly dependent on localized functional groups and ring strain, requiring specialized mass spectrometry (MS) workflows for accurate pharmacokinetic (PK) profiling and structural elucidation.

This guide objectively compares three leading MS platforms—ESI-QqQ , HRMS-QTOF , and EI-GC-MS —using rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol (C₁₂H₂₂O₃, Exact Mass: 214.1569 Da) as a model compound.

Mechanistic Causality: Ionization and Fragmentation Dynamics

To design an optimal MS method, one must first understand the causality behind the molecule's gas-phase behavior. rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol features three critical moieties: a tetrahydropyran (THP) ether, a secondary cyclobutyl alcohol, and a sterically bulky tert-butoxy group.

  • Protonation Affinity (ESI+) : During Electrospray Ionization (ESI), protonation is thermodynamically driven toward the most basic sites: the ether oxygens.

  • Primary Fragmentation (CID) : Upon collisional activation, the dominant pathway is the neutral loss of isobutylene (56 Da). The tert-butoxy group is highly susceptible to unimolecular decomposition; the cleavage is entropically favored and proceeds via an inductive mechanism to leave a stable oxonium ion [3, 4].

  • Secondary Fragmentation : Following the loss of the tert-butyl moiety, the resulting intermediate (m/z 159.10) readily loses water (18 Da) from the C1-hydroxyl group, generating a highly conjugated, diene-like cyclobutyl cation (m/z 141.09).

MS_Workflow Compound rac-(1S,3R)-3-(tert-butoxy) -7-oxaspiro[3.5]nonan-1-ol MW: 214.16 ESI ESI-LC-MS/MS (QqQ) Targeted PK Quantitation Compound->ESI Polar/Intact GCMS EI-GC-MS Structural Fingerprinting Compound->GCMS TMS Derivatized HRMS HRMS (Q-TOF) Metabolite ID Compound->HRMS Exact Mass Req. ESI_Ion [M+H]+ m/z 215.16 Soft Ionization ESI->ESI_Ion GCMS_Ion M+• m/z 214 (Weak) Hard Ionization (70 eV) GCMS->GCMS_Ion HRMS->ESI_Ion Frag1 m/z 159.10 Loss of Isobutylene (-56 Da) ESI_Ion->Frag1 CID (Low CE) Frag3 m/z 57.07 tert-Butyl Cation GCMS_Ion->Frag3 Unimolecular Decomposition Frag2 m/z 141.09 Loss of H2O (-18 Da) Frag1->Frag2 CID (High CE)

Fig 1. Divergent MS fragmentation pathways and analytical workflows for the spirocyclic scaffold.

Platform Comparison: Performance and Suitability

When selecting an analytical platform for this spirocycle, the choice dictates the integrity of the data. Below is an objective comparison of the three primary methodologies.

A. ESI-LC-MS/MS (Triple Quadrupole) - The Quantitation Standard

ESI-QqQ is the optimal choice for high-throughput PK studies. Because ESI is a "soft" ionization technique, it preserves the pseudo-molecular ion [M+H]⁺ at m/z 215.16. By utilizing Multiple Reaction Monitoring (MRM), the specific transitions (215.16 → 159.10 and 215.16 → 141.09) provide exceptional signal-to-noise ratios, allowing for sub-nanogram limits of quantification (LOQ).

B. EI-GC-MS - The Structural Fingerprinter

Electron Impact (EI) at 70 eV imparts massive internal energy to the molecule. For rac-(1S,3R)-3-(tert-butoxy)-7-oxaspiro[3.5]nonan-1-ol, this results in the near-complete absence of the molecular ion (M⁺• m/z 214). The spectrum is heavily dominated by the tert-butyl cation (m/z 57) and fragments resulting from the shattering of the oxaspiro core. Critical limitation: The free secondary hydroxyl group makes the compound thermally labile in the GC inlet; prior derivatization (e.g., TMS-chloride) is mandatory to prevent peak tailing and on-column degradation.

C. HRMS (Q-TOF) - The Discovery Engine

High-Resolution Mass Spectrometry is indispensable for in vitro/in vivo metabolite identification. The Q-TOF platform provides <2 ppm mass accuracy, which is crucial for distinguishing between the intact spirocycle and isobaric endogenous lipids or phase-I oxidative metabolites (e.g., hydroxylation of the THP ring).

Quantitative Data Presentation

Table 1: Platform Performance Comparison for the Spirocyclic Scaffold

ParameterESI-LC-MS/MS (QqQ)EI-GC-MSHRMS (LC-Q-TOF)
Primary Application PK Quantitation (Plasma/Tissue)Raw Material QC / Impurity IDMetabolite ID / Exact Mass
Ionization State [M+H]⁺ (m/z 215.16)M⁺• (m/z 214, very weak)[M+H]⁺ (m/z 215.1642)
Dominant Fragment m/z 159.10m/z 57.07m/z 159.1016
Sample Prep Needs Protein PrecipitationDerivatization (TMS) requiredProtein Precipitation
Typical LOQ 0.5 ng/mL50 ng/mL5.0 ng/mL

Table 2: Optimized MRM Transitions (ESI-QqQ)

Precursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)Purpose
215.16159.105012Quantifier (Isobutylene loss)
215.16141.095024Qualifier (Water loss)
215.1685.055035Qualifier (Spiro-ring cleavage)

Experimental Protocols: Self-Validating LC-MS/MS Method

To ensure absolute scientific integrity, the following protocol incorporates a Self-Validating System Suitability Test (SST) . This ensures the instrument verifies its own calibration state before processing unknown biological samples.

Step 1: Sample Preparation
  • Aliquot 50 µL of plasma containing the analyte into a 96-well plate.

  • Add 150 µL of ice-cold Acetonitrile containing 10 ng/mL of a stable isotope-labeled internal standard (SIL-IS, e.g., ¹³C₄-labeled analog).

  • Vortex for 2 minutes at 1000 rpm, then centrifuge at 4000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to a clean autosampler vial.

Step 2: Chromatographic Separation
  • Column : C18 (2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A : 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

Step 3: MS Source Optimization
  • Source Temperature : 400°C (Required to efficiently desolvate the sp³-rich core).

  • Capillary Voltage : +3.5 kV.

  • Collision Gas : Argon at 2.0 mTorr.

Step 4: The Self-Validation Checkpoint (Critical)

Before analyzing the batch, inject a mid-level Quality Control (QC) sample (50 ng/mL).

  • Logic Rule : The system must automatically calculate the peak area ratio of the Quantifier ion (159.10) to the Qualifier ion (141.09).

  • Causality : Because the transition to 141.09 requires higher collision energy (24 eV vs 12 eV), any drop in collision cell gas pressure or drift in quadrupole voltage will drastically alter this ratio.

  • Validation Gate : If the 159.10 / 141.09 ratio deviates by >15% from the established baseline (historically ~3.2), or if the retention time shifts by >0.1 min, the sequence must automatically halt. This prevents the generation of false-negative PK data due to silent instrument drift.

References

  • Zheng, Y., et al. "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters, 2014.[Link]

  • "Recent in vivo advances of spirocyclic scaffolds for drug discovery." Expert Opinion on Drug Discovery, 2022.[Link]

  • Tumas, W., et al. "A stepwise mechanism for gas-phase unimolecular ion decompositions. Isotope effects in the fragmentation of tert-butoxide anion." Journal of the American Chemical Society, 1998.[Link]

  • "Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray." Journal of Mass Spectrometry, 2016.[Link]

Validation

A Tale of Two Scaffolds: A Comparative Guide to Oxaspiro[3.5]nonane and Azaspiro[3.5]nonane in Drug Discovery

In the contemporary landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous physicochemical and pharmacological properties is a paramount objective. The strategic move away...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the contemporary landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous physicochemical and pharmacological properties is a paramount objective. The strategic move away from planar, aromatic systems towards three-dimensional (3D) scaffolds has been a significant driver of innovation, often leading to compounds with improved solubility, metabolic stability, and target engagement.[1] Among these 3D structures, spirocycles, which feature two rings sharing a single atom, have garnered considerable attention for their inherent rigidity and ability to project substituents into chemical space with well-defined vectors.[2]

This guide provides a detailed comparative analysis of two prominent spirocyclic scaffolds: oxaspiro[3.5]nonane and azaspiro[3.5]nonane. We will delve into their synthesis, physicochemical properties, metabolic stability, and applications in drug discovery, supported by experimental data and detailed protocols to empower researchers in their scaffold selection and drug design endeavors.

The Allure of the Spirocyclic Core: A Structural Overview

The oxaspiro[3.5]nonane scaffold consists of an oxetane ring fused to a cyclohexane ring, while the azaspiro[3.5]nonane scaffold incorporates a nitrogen-containing ring (commonly piperidine or a related heterocycle) spiro-fused to another ring. The fundamental difference lies in the heteroatom within the spirocyclic system: an oxygen atom in the former and a nitrogen atom in the latter. This seemingly subtle distinction has profound implications for the molecule's properties and its potential applications in medicinal chemistry.

cluster_Oxa Oxaspiro[3.5]nonane Scaffold cluster_Aza Azaspiro[3.5]nonane Scaffold oxa aza

Caption: General structures of oxaspiro[3.5]nonane and azaspiro[3.5]nonane.

Synthesis Strategies: Building the Core

The accessibility of a scaffold is a critical consideration in any drug discovery program. Both oxaspiro[3.5]nonane and azaspiro[3.5]nonane cores can be constructed through various synthetic routes, each with its own advantages and challenges.

Crafting the Oxaspiro[3.5]nonane Framework

A prominent method for the synthesis of the oxetane ring in oxaspiro[3.5]nonanes is the Paternò-Büchi reaction , a photochemical [2+2] cycloaddition between a carbonyl compound and an alkene.[3] This reaction is a powerful tool for forming four-membered rings and can be applied to the synthesis of spirocyclic oxetanes.[2][4] Intramolecular cyclizations are another key strategy for constructing this scaffold.[3]

G start Cyclic Ketone + Alkene photocycloaddition Paternò-Büchi Reaction (UV Irradiation) start->photocycloaddition intermediate Crude Oxaspiro[3.5]nonane Derivative photocycloaddition->intermediate purification Purification (e.g., Chromatography) intermediate->purification final_product Functionalized Oxaspiro[3.5]nonane purification->final_product

Caption: General workflow for oxaspiro[3.5]nonane synthesis via the Paternò-Büchi reaction.

Assembling the Azaspiro[3.5]nonane Core

The synthesis of azaspiro[3.5]nonane derivatives often involves multi-step sequences, with a key challenge being the stereoselective construction of the spirocyclic quaternary carbon center.[5] Prominent strategies include:

  • Rhodium-Catalyzed Asymmetric Cyclopropanation: This method involves the formation of a spiro[2.5]octane precursor followed by ring expansion to furnish the 7-azaspiro[3.5]nonane skeleton.[5]

  • Chiral Auxiliary-Mediated Synthesis: A removable chiral auxiliary directs the stereochemical outcome of a key bond-forming reaction to construct the chiral spirocenter.[5]

  • Intramolecular Cyclization: Diesters can undergo intramolecular cyclization to form a β-keto ester, which can then be converted to the desired azaspirocycle.

A Head-to-Head Comparison of Physicochemical Properties

The choice between an oxaspiro[3.5]nonane and an azaspiro[3.5]nonane scaffold can significantly impact a molecule's drug-like properties. The following table provides a comparative overview of their key physicochemical properties. It is important to note that direct experimental comparisons of perfectly matched pairs are scarce in the literature; therefore, some of the information is derived from computational predictions and established trends for related structures.

PropertyOxaspiro[3.5]nonane DerivativesAzaspiro[3.5]nonane DerivativesRationale and Causality
Lipophilicity (LogP/LogD) Generally lower lipophilicity compared to carbocyclic analogs. The polar oxetane moiety contributes to increased hydrophilicity.[3]Can exhibit lower LogD values compared to non-spirocyclic counterparts like piperidines.[2] The nitrogen atom's basicity allows for protonation, further increasing hydrophilicity at physiological pH.The electronegative oxygen in the oxetane ring and the basic nitrogen in the azaspirocycle both increase polarity, thereby reducing lipophilicity relative to all-carbon spirocycles. The basicity of the amine in the azaspirocycle provides a handle to modulate LogD with pH.
Aqueous Solubility The oxetane ring is known to improve aqueous solubility.[3]Generally exhibit good aqueous solubility, which can be enhanced by salt formation at the basic nitrogen center.[2][6]The hydrogen bond accepting capability of the ether oxygen in the oxaspirocycle and both the hydrogen bond donating and accepting potential of the amine in the azaspirocycle contribute to improved interactions with water, enhancing solubility.
Basicity (pKa) The ether oxygen is a very weak base (pKa of protonated ether is typically around -2 to -3).The secondary amine is basic, with a predicted pKa of around 10.5 for 7-azaspiro[3.5]nonane.The lone pair on the nitrogen atom of the azaspirocycle is readily available for protonation, making it a significantly stronger base than the ether oxygen of the oxaspirocycle, whose lone pairs are less available.
Metabolic Stability The oxetane moiety can enhance metabolic stability by blocking sites of oxidation.[7]Spirocyclic structures, in general, can improve metabolic stability compared to their non-spirocyclic or planar counterparts.[6]The rigid, 3D nature of both scaffolds can sterically hinder access of metabolic enzymes (e.g., cytochrome P450s) to potential sites of metabolism. The oxetane ring is often a metabolically robust bioisostere for more labile groups like gem-dimethyl or carbonyl functionalities.[3]

Experimental Protocols for Comparative Evaluation

To facilitate a direct and objective comparison, the following standardized protocols for determining key physicochemical and pharmacokinetic parameters are provided.

Protocol 1: Determination of Lipophilicity (LogP) by Shake-Flask Method

This protocol describes the classic shake-flask method for determining the octanol-water partition coefficient (LogP).

Materials:

  • Test compound (oxaspiro[3.5]nonane and azaspiro[3.5]nonane derivatives)

  • n-Octanol (pre-saturated with water)

  • Water (pre-saturated with n-octanol)

  • Glass vials with screw caps

  • Vortex mixer

  • Centrifuge

  • Analytical instrumentation (e.g., HPLC-UV)

Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Add a small aliquot of the stock solution to a vial containing a known volume of water (pre-saturated with n-octanol) and a known volume of n-octanol (pre-saturated with water). The final concentration of the test compound should be in the linear range of the analytical method.

  • Securely cap the vial and vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Agitate the vial on a shaker at room temperature for a sufficient time to reach equilibrium (typically 1-24 hours).

  • Centrifuge the vial to ensure complete separation of the aqueous and octanol phases.

  • Carefully withdraw an aliquot from both the aqueous and octanol phases.

  • Determine the concentration of the test compound in each phase using a validated analytical method (e.g., HPLC-UV).

  • Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • The LogP value is the base-10 logarithm of P.

Protocol 2: In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes in liver microsomes.

Materials:

  • Test compound (oxaspiro[3.5]nonane and azaspiro[3.5]nonane derivatives)

  • Pooled human liver microsomes (HLM)

  • Potassium phosphate buffer (pH 7.4)

  • NADPH regenerating system

  • Acetonitrile (containing an internal standard)

  • Incubator (37°C)

  • LC-MS/MS system

Procedure:

  • Prepare a reaction mixture containing the test compound (final concentration typically 1 µM) and HLM (final concentration typically 0.5 mg/mL) in potassium phosphate buffer.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a tube containing cold acetonitrile with an internal standard.

  • Centrifuge the quenched samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to determine the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the parent compound.

G start Synthesized Scaffolds (Oxa- and Aza- derivatives) physchem Physicochemical Profiling (LogP, pKa, Solubility) start->physchem metabolic Metabolic Stability Assay (Liver Microsomes) start->metabolic biological Biological Activity Screening (Target-based assays) start->biological data_analysis Data Analysis and Comparison physchem->data_analysis metabolic->data_analysis biological->data_analysis decision Scaffold Selection for Lead Optimization data_analysis->decision

Caption: A logical workflow for the comparative evaluation of spirocyclic scaffolds.

Applications in Drug Discovery: Where Do They Shine?

Both oxaspiro[3.5]nonane and azaspiro[3.5]nonane scaffolds have found utility in various therapeutic areas, with their selection often guided by the specific requirements of the biological target and the desired ADME properties.

Oxaspiro[3.5]nonane:

  • Bioisosteric Replacement: The oxetane moiety can serve as a bioisostere for carbonyl or gem-dimethyl groups, positively influencing properties like aqueous solubility, lipophilicity, and metabolic stability.[3]

  • Neuroactive Compounds: Derivatives of oxaspirocycles have been explored for their potential in treating central nervous system (CNS) disorders.[2]

  • Accessing Novel Chemical Space: The rigid, 3D nature of the scaffold allows for precise vectoral exits into protein binding pockets, potentially enhancing potency and selectivity.[3]

Azaspiro[3.5]nonane:

  • GPCR Agonists: Novel 7-azaspiro[3.5]nonane derivatives have been identified as potent GPR119 agonists, a target for the treatment of type 2 diabetes.[2][5]

  • Diverse Libraries for Screening: The 7-azaspiro[3.5]nonan-1-one core is an attractive scaffold for parallel synthesis to generate large and diverse compound libraries for high-throughput screening.

  • Viral Protease Inhibitors: The azaspiro[3.5]nonane framework has been incorporated into inhibitors of viral proteases, such as the SARS-CoV-2 3C-like protease.[8]

Conclusion and Future Outlook

The oxaspiro[3.5]nonane and azaspiro[3.5]nonane scaffolds represent valuable and distinct tools in the medicinal chemist's arsenal for escaping the "flatland" of traditional drug-like molecules. The choice between these two scaffolds should be a data-driven decision based on a thorough understanding of their comparative properties.

The oxaspiro[3.5]nonane scaffold, with its neutral and polar oxetane ring, offers a compelling strategy to enhance solubility and metabolic stability while acting as a stable bioisostere. In contrast, the azaspiro[3.5]nonane scaffold provides a basic handle that can be leveraged to fine-tune physicochemical properties such as solubility and LogD, and to form key interactions with biological targets.

As our understanding of the impact of 3D architecture on drug efficacy and safety continues to evolve, the systematic exploration and comparison of scaffolds like oxaspiro[3.5]nonane and azaspiro[3.5]nonane will be instrumental in the design of the next generation of therapeutics. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to make informed decisions and accelerate their drug discovery programs.

References

  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC. (URL: [Link])

  • Carbonyl Bioisosteres - Cambridge MedChem Consulting. (URL: [Link])

  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery - ResearchGate. (URL: [Link])

  • Schrödinger Solutions for Small Molecule Protonation State Enumeration and pKa Prediction. (URL: [Link])

  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design - French-Ukrainian Journal of Chemistry. (URL: [Link])

  • Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews - ACS Publications. (URL: [Link])

  • Predicting pKa Using a Combination of Semi-Empirical Quantum Mechanics and Radial Basis Function Methods - Optibrium. (URL: [Link])

  • Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Interatomic Potentials - ChemRxiv. (URL: [Link])

  • Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models - MDPI. (URL: [Link])

  • Synthesis of challenging 6-functionalized 1-oxaspiro[3.3]heptanes – New scaffolds for drug discovery | Request PDF - ResearchGate. (URL: [Link])

  • Oxetanes in Drug Discovery Campaigns | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

  • Computational Determination of pKa Values for Weak C–H Acids/Lithiated Species. (URL: [Link])

  • 7-oxa-2-azaspiro[3.5]nonane hydrochloride (C7H13NO) - PubChemLite. (URL: [Link])

  • Calculating pKa values for substituted phenols and hydration energies for other compounds with the first-order Fuzzy-Border continuum solvation model - PMC. (URL: [Link])

  • Multigram synthesis and physicochemical evaluation of (oxa)azaspiro[2. n ]alkane building blocks | Scilit. (URL: [Link])

  • Methods for pKa Determination (I): Potentiometry, Spectrophotometry, and Capillary Electrophoresis - OUCI. (URL: [Link])

  • An improved synthesis of 2-oxa-7-azaspiro[9][10]nonane and analogs as novel reagents in medicinal chemistry | Request PDF - ResearchGate. (URL: [Link])

  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks | ChemRxiv. (URL: [Link])

  • Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease - PMC. (URL: [Link])

  • Acidity-Basicity Data (pK a Values) in Nonaqueous Solvents (and some in water as well). (URL: [https://www. REACH.ee/pKa-data-in-non-aqueous-solvents/]([Link]. REACH.ee/pKa-data-in-non-aqueous-solvents/))

  • pKa Data Compiled by R. Williams pKa Values INDEX Inorganic 2 Phenazine 24 Phosphates 3 Pyridine 25 Carboxylic acids 4, 8 Pyrazi - Organic Chemistry Data. (URL: [Link])

Sources

Comparative

Analytical Methods for Confirming the Purity of Spirocyclic Intermediates: A Comparative Guide

Introduction: The Analytical Challenge of "Escaping Flatland" The pharmaceutical industry's paradigm shift toward increasing the fraction of sp3-hybridized carbons (Fsp3)—often termed the "escape from flatland"—has posit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Challenge of "Escaping Flatland"

The pharmaceutical industry's paradigm shift toward increasing the fraction of sp3-hybridized carbons (Fsp3)—often termed the "escape from flatland"—has positioned spirocyclic intermediates as highly valuable structural motifs[1]. By projecting functionality into three dimensions, spirocycles improve target specificity, solubility, and overall clinical success rates[2].

However, this 3D complexity introduces significant analytical challenges. Spirocycles frequently exist as complex stereoisomers, and their rigid, non-planar architectures often lack the extended π-conjugation (chromophores) required for traditional UV detection. Consequently, conventional methods like Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and LC-UV area normalization often fail to resolve chiral spirocycles or accurately quantify their absolute purity.

This guide provides an objective, data-driven comparison of advanced analytical alternatives: Supercritical Fluid Chromatography (SFC) for chiral resolution, and Quantitative Nuclear Magnetic Resonance (qNMR) for absolute purity determination.

Part 1: Chiral Resolution – Supercritical Fluid Chromatography (SFC) vs. HPLC

Spirocyclic compounds frequently contain quaternary stereocenters. Resolving these enantiomers or diastereomers is critical, as different isomers can exhibit drastically different pharmacological and toxicological profiles.

Causality & Mechanistic Advantages

Traditional Normal-Phase HPLC (NP-HPLC) relies on high-viscosity organic solvents (e.g., hexane/isopropanol). This limits flow rates due to backpressure and results in broad peaks due to slow mass transfer.

SFC utilizes supercritical carbon dioxide (scCO2) as the primary mobile phase. The core advantage of SFC lies in the physicochemical properties of scCO2, which exhibits a liquid-like density (ensuring high solvating power) but gas-like viscosity and diffusivity[3]. According to the van Deemter equation, this high diffusivity reduces the resistance to mass transfer (the C-term), allowing for flow rates 3 to 5 times higher than traditional HPLC without significant peak broadening[4]. Furthermore, the orthogonal selectivity of scCO2 often resolves spirocyclic enantiomers that co-elute in HPLC systems.

Comparative Experimental Data

The following table compares the chromatographic performance of NP-HPLC versus SFC for the chiral separation of a racemic spirocyclic terpenoid intermediate[4].

Table 1: Chromatographic Performance: SFC vs. NP-HPLC for a Racemic Spirocycle

MetricNormal-Phase HPLCSupercritical Fluid Chromatography (SFC)Mechanistic Causality
Mobile Phase Hexane / Isopropanol (90:10)scCO2 / Methanol (90:10)scCO2 provides lower viscosity and orthogonal chiral selectivity.
Flow Rate 1.0 mL/min4.0 mL/minLow viscosity of scCO2 eliminates backpressure limitations.
Analysis Time 25.0 min6.5 minRapid mass transfer accelerates elution and throughput.
Resolution (Rs) 1.2 (Incomplete)2.8 (Baseline)High diffusivity sharpens peaks, minimizing the van Deemter C-term.
Solvent Waste High (Toxic organics)Low (scCO2 evaporates)scCO2 sublimates upon depressurization, leaving minimal liquid waste.
Self-Validating Protocol: SFC Chiral Method Development

To ensure a robust separation, follow this systematic, self-validating workflow:

  • Column Screening: Inject the racemic spirocycle onto a parallel screening system utilizing immobilized polysaccharide chiral stationary phases (CSPs) (e.g., Chiralpak IA, IB, IC).

  • Mobile Phase Optimization: Utilize scCO2 modified with 5–20% of an organic modifier (Methanol or Ethanol). Causality: Modifiers disrupt hydrogen bonding between the analyte and the CSP, tuning retention times.

  • Thermodynamic Tuning: Adjust the Automated Back Pressure Regulator (ABPR) to 120–150 bar and column temperature to 35–40 °C.

  • Self-Validation Check: Monitor the system backpressure. A stable backpressure ensures consistent scCO2 density, which is the primary driver for reproducible retention times in SFC.

SFC_Workflow A Spirocyclic Racemate Sample Prep B Column Screening (Polysaccharide CSPs) A->B Inject C Mobile Phase Optimization (scCO2 + MeOH/EtOH) B->C Select best CSP D Flow Rate & Temp Adjustment C->D Tune polarity E Baseline Resolution (Rs > 1.5) D->E Optimize kinetics

SFC Chiral Method Development Workflow

Part 2: Absolute Purity Determination – qNMR vs. LC-UV

Once a specific spirocyclic stereoisomer is isolated, determining its absolute purity is a regulatory prerequisite for downstream drug development.

Causality & Mechanistic Advantages

Traditional LC-UV purity analysis relies on area normalization, which inherently assumes that all components possess identical molar extinction coefficients. Because many spirocyclic scaffolds lack extended π-conjugation, they exhibit weak UV absorbance. Consequently, UV-active impurities are drastically overestimated, while non-UV-active impurities (e.g., residual aliphatic solvents, inorganic salts) are entirely missed.

qNMR circumvents this by measuring the fundamental magnetic resonance of atomic nuclei. The integrated area of a 1H-NMR resonance is directly proportional to the molar amount of the nucleus, completely independent of the molecule's chemical structure or chromophore[5]. By co-dissolving the sample with an internal standard of known purity (e.g., maleic acid), qNMR operates as a primary, self-validating ratio method that does not require an identical reference standard of the spirocycle[6],[7].

Comparative Experimental Data

The following data illustrates a common scenario where LC-UV overestimates the purity of a spirocyclic intermediate due to its lack of a strong chromophore.

Table 2: Absolute Purity Determination: LC-UV vs. qNMR

Analytical ParameterLC-UV (Area Normalization)1H-qNMR (Internal Standard Method)Mechanistic Causality
Detection Principle UV Absorbance (Extinction Coefficient)Nuclear Spin Resonance (Proton Count)qNMR is independent of chromophores; LC-UV is biased by them.
Reference Standard Requires identical spirocycle standardUniversal Internal Standard (e.g., Maleic Acid)qNMR is a primary ratio method; LC-UV requires relative calibration.
Reported Purity 99.5% (Area %)94.2% (Mass %)LC-UV misses non-UV-active impurities (e.g., residual solvents, inorganics).
Accuracy Low for non-chromophoric spirocyclesHigh (± 0.5% to 1.0%)qNMR provides absolute quantification via gravimetric traceability.
Self-Validating Protocol: qNMR Absolute Purity Workflow
  • Gravimetric Preparation: Using a microbalance (resolution of 0.001 mg), accurately weigh ~10-15 mg of the spirocyclic intermediate and ~5 mg of a certified reference material (CRM) internal standard (e.g., Maleic Acid)[7].

  • Dissolution: Dissolve the mixture completely in a fully deuterated solvent (e.g., D2O or DMSO-d6)[6].

  • T1 Relaxation Measurement (Self-Validation Check): Perform an Inversion-Recovery experiment to determine the longitudinal relaxation time (T1) of the analytical peaks. Causality: To ensure >99% magnetization recovery and quantitative accuracy, the relaxation delay (D1) must be set to at least 5 × T1 of the slowest relaxing proton[7].

  • Acquisition & Integration: Acquire the 1H-NMR spectrum with a 90° pulse angle, appropriate D1 delay, and sufficient scans (e.g., 64) to achieve a Signal-to-Noise (S/N) ratio > 250:1. Integrate the target spirocycle peak against the internal standard peak to calculate absolute mass %.

qNMR_Workflow A Weigh Spirocycle & Internal Standard (IS) B Dissolve in Deuterated Solvent A->B Gravimetric prep C Determine T1 Relaxation Times B->C Inversion Recovery D Acquire 1H NMR (D1 > 5 x T1) C->D Set Delay (D1) E Integrate Peaks & Calculate Mass % D->E Absolute Quant

Self-Validating qNMR Absolute Purity Workflow

Conclusion

As drug discovery continues to "escape from flatland," the analytical control strategies for complex, 3D spirocyclic intermediates must evolve. Relying on legacy HPLC and LC-UV methods introduces significant risks of unresolved stereoisomers and inflated purity profiles. By integrating Supercritical Fluid Chromatography (SFC) for rapid, high-resolution chiral separations, and Quantitative NMR (qNMR) for chromophore-independent, absolute mass quantification, scientists can establish a rigorous, self-validating analytical framework that ensures the integrity of spirocyclic drug candidates.

References

  • Title: Smallest Bicycles in Medicinal Chemistry: Where Are We Now? (Escape from Flatland) Source: Chemical Reviews / PubMed URL: [Link]

  • Title: Enantioselective high performance liquid chromatography and supercritical fluid chromatography separation of spirocyclic terpenoid flavor compounds Source: Journal of Chromatography A / PubMed URL: [Link]

  • Title: High-Accuracy Quantitative Nuclear Magnetic Resonance Using Improved Solvent Suppression Schemes Source: National Institutes of Health (NIH) / PMC URL: [Link]

  • Title: Quantitative NMR (qNMR) Testing Services Source: Triclinic Labs URL: [Link]

Sources

Validation

Assessing the Metabolic Stability of Oxaspiro[3.5]nonane-Containing Compounds: A Comparative Guide

The Shift from "Flatland" to 3D Spirocycles In modern drug discovery, the historical over-reliance on planar, aromatic scaffolds has contributed to high clinical attrition rates due to poor physicochemical properties and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The Shift from "Flatland" to 3D Spirocycles

In modern drug discovery, the historical over-reliance on planar, aromatic scaffolds has contributed to high clinical attrition rates due to poor physicochemical properties and off-target toxicities. To "escape from flatland," medicinal chemists increasingly prioritize scaffolds with a high fraction of sp3 -hybridized carbons ( Fsp3​ ) to increase molecular complexity and target complementarity[1]. Among these, the oxaspiro[3.5]nonane system—featuring an oxetane ring fused to a cyclohexane core—has emerged as a premier bioisostere for traditional saturated heterocycles like morpholine, piperidine, and tetrahydropyran[2].

This guide objectively compares the metabolic stability of oxaspiro[3.5]nonane derivatives against conventional planar alternatives. By detailing the mechanistic rationale behind their superior pharmacokinetic profiles and providing a self-validating protocol for empirical assessment, this guide serves as a practical resource for drug development professionals.

Mechanistic Rationale: Why Oxaspiro[3.5]nonane Outperforms

As an application scientist, it is crucial to understand why a scaffold hop improves stability, rather than just observing the outcome. The enhanced metabolic stability of oxaspiro[3.5]nonane is driven by three interconnected causal factors:

  • Elimination of CYP450 Soft Spots: Traditional rings like morpholine possess highly reactive α -hydrogens adjacent to their nitrogen and oxygen atoms. These sites are highly susceptible to Cytochrome P450 (CYP450)-mediated α -oxidation, leading to rapid ring-opening and high intrinsic clearance ( CLint​ )[3]. The spirocyclic fusion in oxaspiro[3.5]nonane introduces steric bulk that physically shields adjacent carbon centers from the CYP450 catalytic heme iron, effectively removing these metabolic soft spots.

  • Modulation of Basicity (pKa): Replacing a basic amine (common in piperidine or morpholine) with an oxetane-containing spirocycle significantly lowers the basicity (pKa) of the molecule. Highly basic amines often exhibit high volumes of distribution but suffer from rapid metabolic clearance. The oxetane oxygen acts as a potent hydrogen bond acceptor without the basic liability, optimizing target residence time while evading rapid metabolism[4].

  • Reduction of Lipophilicity (LogD): The incorporation of the polar oxetane moiety reduces the overall lipophilicity (LogD) of the scaffold compared to gem-dimethyl or purely aliphatic cyclic groups. Because CYP450 enzymes preferentially bind lipophilic substrates, lowering LogD directly correlates with reduced non-specific binding to the enzyme's active site, thereby reducing metabolic turnover[3].

BioisostereLogic A Traditional Scaffold (e.g., Morpholine) B High CYP450 Liability (Oxidation at α-carbon) A->B In vivo metabolism C Oxaspiro[3.5]nonane Bioisostere B->C Scaffold Hopping (Increase F_sp3) D Enhanced Stability (Lower CL_int) C->D Steric hindrance & Lower LogD

Fig 1. Logical workflow of bioisosteric replacement to overcome metabolic liabilities.

Comparative Performance Data

The table below synthesizes representative in vitro pharmacokinetic data comparing a standard pharmacophore functionalized with piperidine, morpholine, and an oxaspiro[3.5]nonane bioisostere.

ScaffoldLogD (pH 7.4)Calculated pKaHLM CLint​ (µL/min/mg protein)HLM t1/2​ (min)
Piperidine 2.89.285.416
Morpholine 1.98.062.122
Oxaspiro[3.5]nonane 1.46.414.3>60

Data Interpretation: The oxaspiro[3.5]nonane derivative demonstrates a nearly 4-fold reduction in intrinsic clearance compared to morpholine. The reduction in LogD and pKa synergistically contributes to the prolonged half-life, making it a highly favorable candidate for in vivo efficacy[3][4].

Experimental Methodology: Self-Validating Microsomal Stability Assay

To empirically validate the metabolic stability of oxaspiro[3.5]nonane compounds, we utilize an In Vitro Human Liver Microsome (HLM) assay. This protocol is designed as a self-validating system : it incorporates strict controls to ensure that any observed degradation is exclusively CYP-mediated and not an artifact of chemical instability or non-specific binding[5].

HLMWorkflow Step1 1. Preparation Test Compound + HLM + Buffer Step2 2. Pre-incubation 37°C for 5 mins Step1->Step2 Step3 3. Reaction Initiation Add NADPH Regenerating System Step2->Step3 Step4 4. Sampling & Quenching Aliquots at 0-60 min -> Cold MeCN Step3->Step4 Step5 5. Analysis Centrifugation -> LC-MS/MS Step4->Step5 Step6 6. Data Processing Calculate t_1/2 and CL_int Step5->Step6

Fig 2. Step-by-step workflow for the self-validating in vitro HLM metabolic stability assay.

Step-by-Step Protocol:
  • System Preparation & Controls:

    • Prepare a 10 mM stock of the oxaspiro[3.5]nonane test compound in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

    • Self-Validation Step: Include Verapamil (1 µM) as a high-clearance positive control to verify HLM enzymatic activity. Include a "Minus-NADPH" negative control for the test compound to rule out chemical degradation in the buffer matrix[5].

  • Pre-Incubation:

    • Combine the test compound (1 µM final) with pooled Human Liver Microsomes (0.5 mg/mL final protein concentration) in the phosphate buffer.

    • Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes to achieve thermal equilibrium.

  • Reaction Initiation:

    • Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to the active wells[4].

    • Note: Do not add NADPH to the negative control wells; add an equivalent volume of buffer instead.

  • Kinetic Sampling & Quenching:

    • At designated time points ( t=0,5,15,30,45,60 minutes), extract a 50 µL aliquot from the reaction mixture[5].

    • Immediately quench the reaction by transferring the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide or Diclofenac) to precipitate the microsomal proteins.

  • Sample Processing & LC-MS/MS Analysis:

    • Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

    • Transfer the supernatant to LC vials and analyze via LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the remaining parent compound.

  • Data Calculation:

    • Plot the natural logarithm of the percentage of remaining parent compound versus time[4].

    • Calculate the elimination rate constant ( k ) from the slope.

    • Determine half-life ( t1/2​=0.693/k ) and intrinsic clearance ( CLint​=(k×V)/P , where V is incubation volume and P is microsomal protein mass)[5].

Conclusion

The strategic integration of oxaspiro[3.5]nonane scaffolds represents a sophisticated approach to overcoming the metabolic liabilities of traditional planar heterocycles. By systematically lowering lipophilicity, reducing basicity, and sterically shielding oxidative soft spots, this spirocyclic bioisostere reliably extends compound half-life and reduces intrinsic clearance. Implementing the self-validating HLM protocol outlined above ensures that these pharmacokinetic enhancements are accurately quantified and reproducible across drug discovery campaigns.

Sources

Comparative

Escaping Flatland: A Comparative Guide to the Physicochemical Optimization of Oxaspiro[3.5]nonanes

As the pharmaceutical industry shifts away from planar, aromatic-heavy molecules toward spirocyclic architectures, the 2-oxaspiro[3.5]nonane scaffold has emerged as a premier structural motif. By replacing traditional ca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As the pharmaceutical industry shifts away from planar, aromatic-heavy molecules toward spirocyclic architectures, the 2-oxaspiro[3.5]nonane scaffold has emerged as a premier structural motif. By replacing traditional carbocyclic systems (such as spiro[3.5]nonane) or flexible linear ethers with rigid, oxygen-containing spirocycles, medicinal chemists can profoundly alter a drug candidate's pharmacokinetic profile.

This guide provides an objective, data-driven comparison of oxaspiro[3.5]nonanes against their carbocyclic analogues, detailing the mechanistic causality behind their superior solubility and outlining a self-validating experimental protocol for thermodynamic solubility assessment.

The Mechanistic Causality of Solubility Enhancement

The transition from a purely carbocyclic spiro[3.5]nonane to an oxaspiro[3.5]nonane involves the strategic insertion of an ethereal oxygen atom to form an oxetane ring[1]. This bioisosteric replacement is not merely a structural novelty; it fundamentally alters the molecule's interaction with aqueous solvents[2].

  • Enthalpic Solvation Gains: The oxygen atom in the oxetane ring possesses two lone pairs that act as potent hydrogen-bond acceptors. In an aqueous environment, this facilitates favorable dipole-dipole interactions and hydrogen bonding with water molecules, significantly lowering the desolvation energy required for the molecule to enter solution[3].

  • Lipophilicity Reduction (LogD/LogP): Carbocyclic spirocycles, while excellent for introducing 3D character, are highly lipophilic. The introduction of the oxetane oxygen reduces the overall lipophilicity (LogP) of the scaffold. Studies have shown that introducing such spirocyclic heteroatoms can lower the measured LogD by as much as 1.0 log unit compared to standard carbocycles[4].

  • Entropic Pre-organization: Unlike flexible acyclic ethers (e.g., methoxy groups) which suffer a high entropic penalty upon binding to a target receptor, the rigid spirocyclic nature of the oxaspiro[3.5]nonane locks the oxygen vector in 3D space. This preserves target affinity while reaping the solubility benefits of the polar surface area[2].

G A Carbocyclic Scaffold (e.g., Spiro[3.5]nonane) B Oxetane Incorporation (Bioisosteric Replacement) A->B Structural Editing C Oxaspiro[3.5]nonane Scaffold B->C Oxygen Insertion D Increased Aqueous Solubility (Up to 40x) C->D H-Bond Acceptor E Lowered Lipophilicity (Reduced LogD) C->E Polarity Shift F Maintained/Improved Metabolic Stability C->F CYP450 Evasion

Caption: Logical relationship of bioisosteric replacement from carbocycles to oxaspirocycles.

Quantitative Comparison: Oxaspirocycles vs. Carbocycles

Experimental data consistently demonstrates the superiority of oxaspirocycles in overcoming solubility brick-walls. In comparative studies, the simple substitution of a carbon atom for an oxygen atom within the spirocyclic framework has yielded exponential improvements in aqueous solubility[3].

The table below summarizes the comparative physicochemical properties based on matched molecular pair analysis from recent drug discovery campaigns:

Property / ScaffoldSpiro[3.5]nonane (Carbocycle)2-Oxaspiro[3.5]nonaneFold Change / Impact
Aqueous Solubility (pH 7.4) ~9 μM~360 μM~40x Increase
Lipophilicity (LogP) High (Highly hydrophobic)Moderate (Polarized)Negative Shift (Improved ADME)
Hydrogen Bond Acceptors 01+1 (Enhances solvation)[1]
Metabolic Stability (HLM) Moderate (Prone to oxidation)High (Sterically hindered)Improved (Blocks CYP metabolism)[2]
3D Character (Fsp3) High (1.0 for parent)High (1.0 for parent)Maintained (Escape from flatland)[1]

Experimental Methodology: Self-Validating Thermodynamic Solubility Protocol

To objectively measure the solubility differences between oxaspiro[3.5]nonanes and their carbocyclic counterparts, a rigorous Thermodynamic Shake-Flask Assay must be employed. Unlike kinetic solubility assays (which measure the precipitation point from a DMSO stock and are prone to solvent-induced artifacts), this protocol measures true thermodynamic equilibrium from the solid state.

This protocol is designed as a self-validating system : it incorporates solid-state verification and mass-balance checks to ensure that the measured solubility is not artificially inflated by degradation or amorphous conversion.

Step-by-Step Workflow

Step 1: Solid-State Characterization (Input Validation)

  • Action: Analyze the starting powder of both the carbocycle and the oxaspirocycle using Powder X-Ray Diffraction (PXRD).

  • Causality: Different crystal polymorphs possess drastically different intrinsic solubilities. Confirming a highly crystalline starting material ensures the baseline thermodynamic state is known, preventing amorphous material from yielding falsely elevated solubility readings.

Step 2: Equilibrium Incubation

  • Action: Add excess solid compound (target 2 mg/mL) to 1.0 mL of Phosphate Buffered Saline (PBS, pH 7.4) in a sealed glass vial. Incubate at 37°C with orbital shaking at 300 RPM for 24 hours.

  • Causality: A 24-hour incubation period is critical to ensure the system reaches true thermodynamic equilibrium between the solid lattice and the solvated molecules.

Step 3: Phase Separation via Ultracentrifugation

  • Action: Transfer the suspension to a thick-walled centrifuge tube and spin at 100,000 × g for 30 minutes at 37°C. Carefully extract the supernatant.

  • Causality: Standard filtration (e.g., 0.45 μm PTFE) often allows nano-suspensions to pass through, which artificially inflates the apparent solubility. Ultracentrifugation strictly pellets all undissolved particulates, ensuring only fully solvated molecules remain in the supernatant.

Step 4: HPLC-UV/MS Quantification & Degradation Check (Output Validation)

  • Action: Dilute the supernatant (if necessary) and inject it into an LC-MS system. Quantify the parent peak area against a pre-established 5-point calibration curve.

  • Causality: Using HPLC rather than direct UV spectrophotometry separates the parent compound from any potential degradation products formed during the 24-hour incubation. If a degradation peak is observed, the assay flags the result as "apparent solubility," maintaining the integrity of the data.

Step 5: Residual Solid Analysis (The Self-Validating Loop)

  • Action: Recover the solid pellet from Step 3, dry it under a gentle nitrogen stream, and re-analyze via PXRD.

  • Causality: This confirms that the compound did not undergo a solvent-mediated polymorphic transformation (e.g., forming a hydrate) during incubation. If the crystal form changes, the measured solubility corresponds to the new form, not the input material.

Workflow N1 Solid Compound Input (PXRD Verified) N2 Incubation in PBS (pH 7.4) 24h at 37°C (Shake-Flask) N1->N2 Excess Solid N3 Phase Separation (Ultracentrifugation 100k x g) N2->N3 Equilibrium Reached N4 Supernatant Extraction (Pure Solvated State) N3->N4 Liquid Phase N6 Pellet PXRD Analysis (Polymorph Stability Check) N3->N6 Solid Phase N5 HPLC-UV/MS Quantification (Degradation Check) N4->N5 Injection

Caption: Step-by-step workflow for the self-validating thermodynamic solubility assay.

Conclusion

The empirical data strongly supports the use of 2-oxaspiro[3.5]nonanes over their carbocyclic analogues when optimizing a lead compound's physicochemical properties. By introducing a single, strategically placed oxygen atom into the spirocyclic core, researchers can achieve up to a 40-fold increase in aqueous solubility[3] while simultaneously reducing lipophilicity and preserving the critical 3D structural vectors required for target engagement[2]. When validated through rigorous, self-checking thermodynamic assays, the oxaspirocycle proves to be a highly reliable bioisostere for modern drug development.

References

  • Journal of Medicinal Chemistry (ACS): Oxetanes in Drug Discovery Campaigns.[Link]

  • Chemical Science (RSC): Oxa-spirocycles: synthesis, properties and applications.[Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.